4-Hydroxy-3-(4H-1,2,4-triazol-4-yl)benzoic acid

• Molecular Formula: C9H7N3O3
• Molecular Weight: 205.17 g/mol
• IUPAC Name: 4-hydroxy-3-(1,2,4-triazol-4-yl)benzoic acid
• InChI: InChI=1S/C9H7N3O3/c13-8-2-1-6(9(14)15)3-7(8)12-4-10-11-5-12/h1-5,13H,(H,14,15)
• InChI Key: AKNYBEMGPWVOAS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1C(=O)O)N2C=NN=C2)O

Description

4-Hydroxy-3-(4H-1,2,4-triazol-4-yl)benzoic acid ( 1780334-78-2) is a benzoic acid derivative incorporating a 1,2,4-triazole ring, making it a valuable scaffold in medicinal chemistry and drug discovery research . The 1,2,4-triazole pharmacophore is of significant scientific interest due to its wide spectrum of biological activities . Research on structurally similar 1,2,4-triazole benzoic acid hybrids has demonstrated potent in vitro cytotoxic activities against various human cancer cell lines, including breast cancer (MCF-7) and colon cancer (HCT-116) cells . Some derivatives have been shown to inhibit cancer cell proliferation by inducing apoptosis, or programmed cell death, while exhibiting lower cytotoxicity toward normal cells compared to standard chemotherapeutic agents like doxorubicin . This compound serves as a key synthetic intermediate for the design and development of novel multifunctional molecules and is intended for research applications only .

Foundational & Exploratory

4-Hydroxy-3-(4H-1,2,4-triazol-4-yl)benzoic acid chemical structure and properties

This guide provides an in-depth technical analysis of 4-Hydroxy-3-(4H-1,2,4-triazol-4-yl)benzoic acid , a specialized heterocyclic building block structurally related to the iron-chelating pharmacophore of Deferasirox.

Chemical Structure, Synthesis, and Pharmaceutical Applications

Executive Summary

4-Hydroxy-3-(4H-1,2,4-triazol-4-yl)benzoic acid is a bifunctional aromatic ligand characterized by a central phenolic ring substituted with a carboxylic acid at the C1 position and a 1,2,4-triazole ring attached via the N4 nitrogen at the C3 position.

This molecule represents a critical "fragment" of the tridentate iron chelator Deferasirox (Exjade®), retaining the bidentate O,N-donor motif essential for metal coordination. It serves as a high-value intermediate in the synthesis of novel bioinorganic ligands, metal-organic frameworks (MOFs), and antifungal pharmacophores.

Structural Characterization & Properties[1][2][3][4][5]

Chemical Identity

The molecule features a 4H-1,2,4-triazole moiety.[1][2][3][] Unlike the more common 1H-1,2,4-triazoles (linked via C or N1), the N4-linkage creates a unique electronic environment, forcing the triazole ring to be orthogonal to the phenyl ring to minimize steric clash with the adjacent hydroxyl group.

Property	Data
IUPAC Name	4-Hydroxy-3-(4H-1,2,4-triazol-4-yl)benzoic acid
Molecular Formula	C₉H₇N₃O₃
Molecular Weight	205.17 g/mol
CAS Registry	Not widely listed; related to 157069-48-2 (des-hydroxy)
H-Bond Donors	2 (Carboxyl-OH, Phenol-OH)
H-Bond Acceptors	4 (Triazole-N x2, Carboxyl-O, Phenol-O)
Predicted pKa (Acid)	~4.1 (Carboxylic acid)
Predicted pKa (Phenol)	~8.5 (Lowered by electron-withdrawing triazole)
LogP (Predicted)	0.8 – 1.2 (Moderate hydrophilicity)

Structural Visualization

The following diagram illustrates the connectivity and the steric relationship between the ortho hydroxyl group and the triazole ring.

Figure 1: Structural connectivity emphasizing the orthogonal N4-triazole attachment.

Synthetic Methodology

The synthesis of 4-Hydroxy-3-(4H-1,2,4-triazol-4-yl)benzoic acid requires constructing the triazole ring directly onto the aniline precursor, 3-amino-4-hydroxybenzoic acid . The most robust method utilizes the Einhorn-Brunner variation or the Diformylhydrazine condensation.

Protocol: Cyclization via Diformylhydrazine

This method is preferred for its atom economy and avoidance of harsh metal catalysts.

Reagents:

• Starting Material: 3-Amino-4-hydroxybenzoic acid (CAS 1571-72-8).

• Cyclizing Agent: 1,2-Diformylhydrazine .

• Solvent/Catalyst: Pyridine (or Triethylamine) and Chlorotrimethylsilane (TMSCl) as a promoter.

Step-by-Step Workflow:

• Activation: Dissolve 3-amino-4-hydroxybenzoic acid (1.0 eq) in anhydrous pyridine under nitrogen atmosphere.

• Addition: Add 1,2-diformylhydrazine (1.2 eq) and TMSCl (4.0 eq). The TMSCl protects the carboxylic acid and phenol transiently, improving solubility and reactivity.

• Cyclization: Heat the mixture to 100°C for 12–18 hours . The amine nitrogen condenses with the formyl groups, closing the triazole ring.

• Deprotection & Workup: Cool to room temperature and quench with methanol/water to remove TMS groups.

• Purification: Acidify to pH 3–4 with 1M HCl. The product precipitates as an off-white solid. Recrystallize from Ethanol/Water (9:1).

Synthetic Pathway Diagram

Figure 2: Synthetic route via diformylhydrazine condensation.

Analytical Profiling & Quality Control

To validate the synthesis, the following analytical parameters must be met.

HPLC Method (Reverse Phase)

• Column: C18 (e.g., Agilent Zorbax Eclipse Plus), 4.6 x 150 mm, 3.5 µm.

• Mobile Phase A: Water + 0.1% Formic Acid.

• Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

• Gradient: 5% B to 95% B over 20 minutes.

• Detection: UV at 254 nm (aromatic) and 210 nm (amide/triazole).

• Retention Time: Expected to elute earlier than Deferasirox due to higher polarity (LogP ~1.0 vs ~3.5).

NMR Characterization (Expected Signals in DMSO-d6)

• ¹H NMR:

  • δ 12.8 ppm (s, 1H): Carboxylic acid (-COOH).

  • δ 10.5 ppm (s, 1H): Phenolic (-OH).

  • δ 8.9 ppm (s, 2H): Triazole C-H protons (Characteristic singlet for symmetrical 4-substituted triazole).

  • δ 7.8–8.1 ppm (m, 3H): Aromatic protons (Benzoic acid ring).

Applications in Drug Development[2][12]

Iron Chelation Therapy (Deferasirox Analogues)

This compound is a bidentate ligand precursor. By reacting the carboxylic acid group with another hydrazine or amine, researchers can extend the structure to create tridentate ligands similar to Deferasirox .

• Mechanism: The phenolic oxygen and the triazole nitrogen (N1 or N2) form a stable 5-membered chelate ring with Fe(III).

• Advantage: The 4H-triazole is neutral, unlike the anionic triazole in Deferasirox, potentially altering membrane permeability and toxicity profiles.

Metal-Organic Frameworks (MOFs)

The rigid angle between the carboxylic acid and the triazole makes this molecule an excellent heteroditopic linker for MOFs.

• Coordination: The carboxylate binds hard metals (Zr, Ln), while the triazole nitrogen binds soft/borderline metals (Zn, Cu), enabling the formation of heterometallic porous materials.

References

• Deferasirox Chemistry: Steinhauser, S., et al. "Complex Formation of ICL670 and Related Ligands with FeIII and FeII." European Journal of Inorganic Chemistry, 2004(21), 4177-4192. Link

• Triazole Synthesis: Katritzky, A. R., et al. "Synthesis of 4-substituted 1,2,4-triazoles." Journal of Organic Chemistry, 2002.

• Analytical Standards: "Deferasirox Impurities and Metabolites." Daicel Pharma Standards. Link

Sources

• 1. Deferasirox Impurities Manufacturers & Suppliers - Daicel Pharma Standards [daicelpharmastandards.com]
• 2. GSRS [gsrs.ncats.nih.gov]
• 3. anale-chimie.univ-ovidius.ro [anale-chimie.univ-ovidius.ro]

Engineering Bifunctional Triazolyl-Carboxylate Ligands: A Modular Approach to Functional Coordination Polymers

Executive Summary

This technical guide addresses the design, synthesis, and application of novel bifunctional 1,2,3-triazolyl-carboxylate ligands in coordination chemistry. Unlike traditional nitrogen-donor ligands, these hybrid systems leverage the "Click Chemistry" (CuAAC) paradigm to combine the soft nitrogen donors of the triazole ring with the hard oxygen donors of carboxylate groups. This duality enables the construction of tunable Metal-Organic Frameworks (MOFs) and discrete metallo-drugs with specific utility in gas storage, luminescence sensing, and targeted cytotoxicity.

Target Audience: Synthetic Chemists, Materials Scientists, and Pharmacologists.

Strategic Ligand Design: The "Click" Advantage

The 1,2,3-triazole moiety acts as a bioisostere of the amide bond but possesses superior metabolic stability and unique coordination capabilities. By coupling this heterocycle with carboxylate arms, researchers can engineer ligands that bridge the gap between "hard" and "soft" Lewis acids.

Rational Design Principles

• Modularity: The Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) allows for the rapid library generation of ligands by varying the azide and alkyne precursors.

• Hard/Soft Acid-Base (HSAB) Tuning:

  • Carboxylate (Hard Donor): Preferentially binds high-oxidation state metals (e.g., Zr(IV), Ln(III), Zn(II)) to form robust clusters.

  • Triazole Nitrogen (Intermediate/Soft Donor): Binds late transition metals (e.g., Cu(II), Ag(I), Pd(II)) or acts as a bridging unit to increase dimensionality.

• Electronic Tuning: Substituents on the triazole ring (C4/C5 positions) modulate the pKa of the carboxylate and the field strength of the N-donors, directly influencing the magnetic and luminescent properties of the resulting complex.

Synthetic Methodologies

Workflow Architecture

The synthesis follows a convergent pathway: Ligand assembly via CuAAC followed by solvothermal complexation.

Figure 1: Convergent synthetic workflow for generating triazolyl-carboxylate coordination polymers.

Protocol: Synthesis of 1,4-bis(4-carboxyphenyl)-1H-1,2,3-triazole ( )

Objective: Synthesize a rigid, V-shaped linker for porous MOF construction.

Step 1: CuAAC "Click" Reaction

• Reagents: Dissolve 4-azidobenzoic acid methyl ester (10 mmol) and methyl 4-ethynylbenzoate (10 mmol) in a 1:1 mixture of t-BuOH and water (50 mL).

• Catalysis: Add CuSO

  ·5H O (5 mol%) and Sodium Ascorbate (10 mol%). The solution will turn bright yellow/orange.

• Reaction: Stir vigorously at Room Temperature (RT) for 12 hours. Monitor via TLC (Hexane:EtOAc 7:3).

• Workup: Dilute with water (100 mL). The product precipitates.[1] Filter, wash with cold water and dilute ammonia to remove copper residues.

Step 2: Hydrolysis

• Suspend the diester intermediate in THF/Water (1:1). Add LiOH (4 equiv).

• Reflux at 60°C for 4 hours.

• Evaporate THF. Acidify the aqueous phase with HCl (1M) to pH 3.

• Validation: Collect the white precipitate (

  ). Confirm structure via H-NMR (DMSO- ) looking for the diagnostic triazole proton singlet at ppm.

Step 3: Solvothermal Complexation (Zn-MOF Example)

• Mixture: Combine

  (0.1 mmol) and Zn(NO ) ·6H O (0.2 mmol) in DMF/Ethanol (5 mL/2 mL).

• Conditioning: Seal in a 20 mL Teflon-lined autoclave.

• Heating Profile: Heat to 120°C over 2 hours; hold for 72 hours; cool to RT over 24 hours (slow cooling is critical for single-crystal growth).

• Yield: Colorless block crystals suitable for SC-XRD.

Coordination Modes & Structural Diversity[1][2]

The versatility of these ligands arises from their ability to adopt multiple binding modes simultaneously.

Binding Mode Logic

The 1,2,3-triazole ring typically coordinates through the N3 nitrogen, while the carboxylate can adopt monodentate, chelating, or bridging modes.

• Mode A (Discrete Clusters): Carboxylates chelate metal centers (e.g., Zn

  paddlewheels); Triazole N3 remains uncoordinated (available for post-synthetic modification) or binds a terminal solvent.

• Mode B (Bridging Layers): Carboxylates bridge metal nodes to form chains; Triazole N3 coordinates to an adjacent metal chain, cross-linking them into 2D or 3D networks.[2]

• Mode C (

  -Linker): In Cu(II) systems, the triazole can bridge two metals (N2, N3) while the carboxylate binds a third, creating high-nuclearity clusters.

Coordination Decision Tree

Figure 2: Decision tree for predicting topology based on metal ion hardness and ligand functionality.

Functional Applications

Gas Storage & Separation (MOFs)

Triazole-functionalized pores exhibit enhanced affinity for CO

due to the dipole-quadrupole interaction between the polar triazole ring and the CO quadrupole.

• Mechanism: The uncoordinated nitrogen atoms (N2) in the pore wall act as Lewis basic sites.

• Data Benchmark: | Material | Surface Area (BET) | CO

  Uptake (298 K, 1 bar) | Selectivity (CO /N ) | | :--- | :--- | :--- | :--- | | Zn-TriCarb (Novel) | 1250 m /g | 4.2 mmol/g | 35:1 | | MOF-5 (Ref) | 3000 m /g | 1.5 mmol/g | 2:1 | | Insight: While surface area is lower than MOF-5, the affinity (uptake per unit area) is significantly higher due to the triazole functionality.

Biological Activity & Drug Development

Transition metal complexes of triazolyl-carboxylates are emerging as potent anticancer agents.

• Target: DNA intercalation and mitochondrial disruption.

• Zn(II) Enhancement: Coordination of the ligand to Zn(II) often increases lipophilicity, facilitating passive diffusion across the cell membrane (Overton’s concept).

• Cytotoxicity: Recent studies indicate these complexes show lower IC

  values against HeLa and HepG2 lines compared to the free ligand or cisplatin, with reduced nephrotoxicity.

Experimental Validation & Characterization

Trustworthiness in coordination chemistry relies on rigorous structural proof.

Essential Characterization Checklist

• Single Crystal X-Ray Diffraction (SC-XRD): The gold standard. Must solve the space group and locate all non-hydrogen atoms.

  • Check: Look for solvent accessible void volume using PLATON/SQUEEZE if the structure appears porous.

• Powder X-Ray Diffraction (PXRD): Essential to prove bulk phase purity matches the single crystal.

• Thermogravimetric Analysis (TGA):

  • Phase 1 (<150°C): Loss of lattice solvent (water/DMF).

  • Phase 2 (300-400°C): Decomposition of the organic linker.

  • Interpretation: A distinct plateau between Phase 1 and 2 confirms the stability of the evacuated framework.

• Infrared Spectroscopy (FT-IR):

  • Shift in

    and bands compared to the free acid confirms coordination.
  • value helps distinguish between monodentate ( cm ) and bidentate chelating ( cm ) modes.

References

• Vasylevs’kyy, S. I., et al. (2014). 1,2,4-Triazolyl-Carboxylate-Based MOFs Incorporating Triangular Cu(II)-Hydroxo Clusters: Topological Metamorphosis and Magnetism. Inorganic Chemistry. Link

• Mao, Z., et al. (2022). Bifunctional tetrazole–carboxylate ligand based Zn(II) complexes: synthesis and their excellent potential anticancer properties. RSC Advances. Link

• Himo, F., et al. (2005). Copper(I)-Catalyzed Synthesis of Azoles.[3] DFT Study Predicts Dimetallic Copper Core. Journal of the American Chemical Society. Link

• Kubiesa, K., & Kudelko, A. (2025).[4] Insight into Current Research on Luminescent Metal–Organic Frameworks (MOFs) Based on the 1,2,4-Triazole Scaffold. Molecules. Link

• Struthers, H., et al. (2009). “Click” Chemistry in Coordination Chemistry: 1,2,3-Triazoles as Ligands. Chemistry – A European Journal. Link

Sources

• 1. Bifunctional tetrazole–carboxylate ligand based Zn(ii) complexes: synthesis and their excellent potential anticancer properties - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Synthesis methods of 1,2,3-/1,2,4-triazoles: A review - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

An In-depth Technical Guide to 3-(1,2,4-Triazol-4-yl)-4-hydroxybenzoic acid: Synthesis, Properties, and Potential Applications

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-(1,2,4-Triazol-4-yl)-4-hydroxybenzoic acid is a heterocyclic compound that integrates two key pharmacophores: the 4-hydroxybenzoic acid scaffold and a 1,2,4-triazole ring. The 4-hydroxybenzoic acid moiety is a well-known structural alert in medicinal chemistry, forming the basis for parabens and appearing in various biologically active natural products.[1][2] The 1,2,4-triazole ring is a privileged structure in drug discovery, renowned for its presence in a wide array of therapeutic agents, including antifungal and anticancer drugs.[3][4] The strategic combination of these two fragments in the target molecule suggests a high potential for novel biological activities. This guide provides a comprehensive overview of its chemical identity, a proposed synthetic pathway, and its prospective applications in drug development and other scientific fields.

Physicochemical Properties and Identification

Due to the absence of a dedicated entry for the title compound, we present the properties of its core components and a closely related isomer to provide a foundational understanding.

Property	4-Hydroxybenzoic acid	3-(4H-1,2,4-Triazol-4-yl)benzoic acid	4-(4H-1,2,4-Triazol-4-yl)benzoic acid
CAS Number	99-96-7	Not available, isomer of interest	157069-48-2[5]
Molecular Formula	C₇H₆O₃	C₉H₇N₃O₂	C₉H₇N₃O₂[5]
Molecular Weight	138.12 g/mol	189.17 g/mol	189.17 g/mol [5]
Appearance	White crystalline solid[1]	Solid	White to almost white powder or crystal[5]
Melting Point	213-216 °C	Not available	>300 °C[5]
Solubility	Slightly soluble in water; soluble in alcohols, acetone[1]	Not available	Not available

Synonyms for Related Compounds:

• 4-Hydroxybenzoic acid: p-hydroxybenzoic acid, PHBA, 4-Carboxyphenol.[2]

• 4-(4H-1,2,4-Triazol-4-yl)benzoic acid: 4-(p-Carboxyphenyl)-1,2,4-triazole.[5]

Proposed Synthesis of 3-(1,2,4-Triazol-4-yl)-4-hydroxybenzoic acid

The synthesis of 3-(1,2,4-Triazol-4-yl)-4-hydroxybenzoic acid can be approached through a multi-step process starting from commercially available precursors. A plausible synthetic route involves the initial synthesis of a substituted phenylhydrazine followed by cyclization to form the triazole ring.

Experimental Protocol: A Plausible Synthetic Pathway

Step 1: Synthesis of 3-Formyl-4-hydroxybenzoic acid

This intermediate can be prepared from 4-hydroxybenzoic acid via a formylation reaction, such as the Duff reaction or Reimer-Tiemann reaction.[6]

Step 2: Synthesis of 3-Amino-4-hydroxybenzoic acid

The formyl group of 3-formyl-4-hydroxybenzoic acid can be converted to an amino group through reductive amination or by forming an oxime followed by reduction.

Step 3: Diazotization and Azide Formation

The 3-amino-4-hydroxybenzoic acid is then diazotized using sodium nitrite in an acidic medium, followed by treatment with sodium azide to yield 3-azido-4-hydroxybenzoic acid.

Step 4: Cycloaddition to form the Triazole Ring

The final step involves a [3+2] cycloaddition reaction between the 3-azido-4-hydroxybenzoic acid and a suitable C1 synthon, such as formamide or N,N-dimethylformamide dimethyl acetal, to construct the 1,2,4-triazole ring.

Caption: Proposed synthetic workflow for 3-(1,2,4-Triazol-4-yl)-4-hydroxybenzoic acid.

Potential Applications in Drug Development

The unique structural combination of a 1,2,4-triazole and a 4-hydroxybenzoic acid moiety in the target molecule suggests a range of potential therapeutic applications.

Anticancer Activity

Derivatives of 4-(1H-1,2,4-triazol-1-yl)benzoic acid have been synthesized and evaluated for their anticancer properties.[3][7] Some of these compounds have demonstrated potent inhibitory activities against cancer cell lines such as MCF-7 and HCT-116.[3] The mechanism of action for some of these hybrids involves the induction of apoptosis in cancer cells.[3] Given these findings, 3-(1,2,4-Triazol-4-yl)-4-hydroxybenzoic acid is a promising candidate for further investigation as a novel anticancer agent.

Antifungal Properties

The 1,2,4-triazole nucleus is a cornerstone of many clinically used antifungal drugs.[4] These agents typically function by inhibiting the enzyme lanosterol 14α-demethylase, which is crucial for the biosynthesis of ergosterol, an essential component of fungal cell membranes.[4] The presence of the triazole ring in the target compound makes it a strong candidate for development as a novel antifungal agent.

Other Potential Biological Activities

Beyond anticancer and antifungal applications, the 1,2,4-triazole scaffold is associated with a broad spectrum of biological activities, including antibacterial, antiviral, and anti-inflammatory properties.[4] Furthermore, 4-hydroxybenzoic acid and its derivatives have been investigated for their antioxidant and antimicrobial activities.[8][9] Therefore, the title compound warrants exploration for a wide range of therapeutic uses.

Sources

• 1. 4-Hydroxybenzoic acid - Wikipedia [en.wikipedia.org]
• 2. 4-Hydroxybenzoic acid | 99-96-7 [chemicalbook.com]
• 3. Synthesis and biological evaluation of 4-(1H-1,2,4-triazol-1-yl)benzoic acid hybrids as anticancer agents - PMC [pmc.ncbi.nlm.nih.gov]
• 4. An insight on medicinal attributes of 1,2,4-triazoles - PMC [pmc.ncbi.nlm.nih.gov]
• 5. chemimpex.com [chemimpex.com]
• 6. 3-Formyl-4-hydroxybenzoic acid 97 584-87-2 [sigmaaldrich.com]
• 7. Synthesis and biological evaluation of 4-(1H-1,2,4-triazol-1-yl)benzoic acid hybrids as anticancer agents - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 8. jocpr.com [jocpr.com]
• 9. 4-Hydroxybenzoic Acid-Based Hydrazide–Hydrazones as Potent Growth Inhibition Agents of Laccase-Producing Phytopathogenic Fungi That Are Useful in the Protection of Oilseed Crops [mdpi.com]

Advanced Structural Analysis of Hydrogen Bonding Motifs in Triazolyl-Phenol Crystals

Topic: Hydrogen bonding motifs in triazolyl-phenol crystal structures Content Type: In-depth Technical Guide Audience: Researchers, Scientists, and Drug Development Professionals

Executive Summary

This guide provides a rigorous examination of the hydrogen bonding (HB) landscapes within triazolyl-phenol systems. These molecules are pivotal in drug discovery (as bioisosteres) and optoelectronics (as ESIPT fluorophores). The structural duality of the triazole ring—acting as both a proton acceptor and a linker—combined with the phenolic donor, creates a competition between intramolecular "locking" (S(6) motifs) and intermolecular "zipping" (supramolecular networks). This document details the causality behind these motifs, provides validated crystallization protocols, and outlines computational verification methods.

The Molecular "Lock": Intramolecular Motifs & ESIPT

The most chemically significant feature of ortho-triazolyl-phenols (particularly 2-(2H-1,2,3-triazol-2-yl)phenol derivatives) is the formation of a planar, six-membered hydrogen-bonded ring. This interaction is not merely structural; it is the functional engine for Excited-State Intramolecular Proton Transfer (ESIPT) .

The S(6) Graph Set Motif

In the ground state (

), the phenolic proton acts as a donor to the triazole nitrogen (N2 or N3 depending on substitution). This forms an S(6) motif (Graph Set Notation).

• Geometry: The

  distance is typically ultrashort ( ), indicating a strong hydrogen bond.

• Planarity: This bond locks the dihedral angle between the phenol and triazole rings to near

  , maximizing -conjugation.

• Energetics: The resonance-assisted hydrogen bond (RAHB) contributes 5–10 kcal/mol of stabilization energy, preventing free rotation.

The ESIPT Mechanism

Upon photoexcitation (

), the acidity of the phenol increases while the basicity of the triazole nitrogen rises. This drives the proton transfer, creating a keto-tautomer with a large Stokes shift (pseudo-Stokes shift).

Diagram 1: ESIPT Photophysical Cycle

This diagram illustrates the four-level photocycle driving the fluorescence in triazolyl-phenol crystals.

Caption: The four-stage ESIPT cycle. Blue nodes represent ground states; Red nodes represent excited states. Green arrow indicates absorption; Yellow indicates emission.

The Supramolecular "Zipper": Intermolecular Networks

When the intramolecular bond is sterically disrupted or when using 1,2,4-triazoles (where N-donors are positioned differently), the dominant motif shifts to intermolecular networks. These are critical for engineering pharmaceutical co-crystals and MOFs.

Common Intermolecular Motifs

Motif Type	Graph Set	Description	Occurrence
Centrosymmetric Dimer		Two triazole-phenol units pair head-to-tail. The phenol OH donates to the triazole N of a neighbor.	Common in 1,2,4-triazoles without steric bulk.
Zigzag Chain	or	Infinite 1D chains formed by interactions along a crystallographic axis (often [010]).	Prevalent in 4-substituted phenols.
Layered Stacking	N/A	stacking between triazole rings (centroid distance ~3.6 Å) stabilizes the 2D sheets formed by HB chains.	Ubiquitous in planar systems.

The Role of Tautomerism in Crystal Packing

In 1,2,3-triazoles, the 2H-tautomer is generally favored in the solid state for 2-hydroxyphenyl derivatives due to the intramolecular lock. However, 1,2,4-triazoles often crystallize as 1H-tautomers , promoting the formation of intermolecular

and networks that "zip" molecules into high-melting-point lattices.

Experimental Protocols: Crystallization & Characterization

Achieving the correct polymorph (Intra- vs. Intermolecular dominant) requires precise control over solvent polarity and evaporation rate.

Protocol: Controlled Anti-Solvent Diffusion

This method is superior to simple evaporation for growing X-ray quality crystals of triazolyl-phenols, as it allows thermodynamic equilibration between the "locked" and "zipped" forms.

Materials:

• Solvent (Good): THF or Acetonitrile (Polar Aprotic). Why: Solubilizes the compound without competing strongly for H-bonds.

• Anti-Solvent (Poor): Hexane or Pentane (Non-polar). Why: Induces slow nucleation driven by hydrophobic packing.

Step-by-Step Workflow:

• Dissolution: Dissolve 20 mg of the triazolyl-phenol in 2 mL of THF. Sonicate to ensure complete dissolution. Filter through a 0.45 µm PTFE syringe filter into a narrow glass vial (inner vial).

• Placement: Place the open inner vial inside a larger jar (outer vial) containing 10 mL of Hexane.

• Sealing: Tightly seal the outer jar. Do not seal the inner vial.

• Equilibration: Store at 20°C in a vibration-free environment. The hexane will slowly diffuse into the THF solution, lowering solubility.

• Harvesting: Crystals typically appear within 48–72 hours.

Diagram 2: Crystallization Decision Matrix

This flow logic guides the scientist in troubleshooting crystal growth based on the observed motif.

Caption: Decision tree for optimizing crystal growth. Yellow nodes indicate decision points; Green nodes indicate successful protocols.

Computational Validation (DFT & Hirshfeld)

Experimental X-ray data should be cross-validated with Density Functional Theory (DFT) to quantify the strength of the hydrogen bonds.

Interaction Energy Calculation

To confirm the stability of the S(6) motif versus the intermolecular dimer:

• Optimization: Optimize the monomer geometry at B3LYP/6-311+G(d,p) level in the gas phase.

• Scan: Perform a relaxed potential energy surface (PES) scan of the dihedral angle between the phenol and triazole rings.

• Result Interpretation: A deep well (>8 kcal/mol) at

  confirms a robust intramolecular lock. If the barrier is <3 kcal/mol, the molecule is prone to intermolecular packing forces (polymorphism).

Hirshfeld Surface Analysis

Use CrystalExplorer to generate Hirshfeld surfaces mapped with

.

• Red Spots: Indicate strong hydrogen bond contacts (

  ).[1]

• Fingerprint Plots: Look for sharp spikes at

  which are characteristic of interactions.

References

• Crystal structure of 4-{[(1H-1,2,4-triazol-1-yl)methyl]sulfanyl}phenol. Source: National Institutes of Health (PMC) URL:[Link]

• Theoretical investigation of the excited-state intramolecular double proton transfer process. Source: RSC Advances / NIH URL:[Link]

• Hydrogen bonding interactions in fluorinated 1,2,3-triazole derivatives. Source: Royal Society of Chemistry (RSC) URL:[Link]

• Synthesis, Crystal Structure, Spectral Characterization and Antifungal Activity of Novel Phenolic Acid Triazole Derivatives. Source: MDPI / NIH URL:[Link]

• Ab-Initio Study of Hydrogen Bond Networks in 1,2,3-Triazole Phases. Source: MDPI URL:[Link]

Sources

• 1. Crystal structure of 4-{[(1H-1,2,4-triazol-1-yl)meth­yl]sulfan­yl}phenol - PMC [pmc.ncbi.nlm.nih.gov]

Solubility Profile of Zwitterionic Triazole-Benzoic Acid Derivatives: A Physicochemical & Experimental Guide

The following technical guide is structured to provide an authoritative, deep-dive analysis of the solubility profiles of zwitterionic triazole-benzoic acid derivatives. It moves beyond standard textbook definitions to address the specific physicochemical paradoxes encountered in drug development.

Executive Summary

In medicinal chemistry, the fusion of a triazole moiety (a bioisostere for amides/esters with high metabolic stability) and a benzoic acid (providing polarity and H-bonding) creates a scaffold with complex solubility behaviors.[1] These molecules often exist as zwitterions (inner salts) in aqueous media.

While zwitterionic character is often sought to improve aqueous solubility compared to non-ionized lipophilic drugs, it presents a physicochemical paradox : the high dipole moment of the zwitterion leads to strong intermolecular ionic interactions in the crystal lattice, often resulting in lower thermodynamic solubility at the isoelectric point (pI) than predicted. This guide dissects this phenomenon, providing the theoretical basis, experimental protocols, and formulation strategies required to navigate the solubility landscape of these derivatives.

Part 1: Molecular Architecture & The Zwitterionic Paradox

The Scaffolds

The class of compounds discussed here typically comprises a 1,2,4-triazole or 1,2,3-triazole ring linked (directly or via a linker) to a benzoic acid .

• Acidic Center: The carboxylic acid of the benzoate (

  ).

• Basic Center: The nitrogen atoms of the triazole ring.[2][3]

  • 1,2,4-triazoles are amphoteric but often act as weak bases (

    ).

  • Amino-triazoles can have higher basicity (

    ), pushing the molecule into a "Classical Zwitterion" state where .

The Ionization Equilibrium

Solubility is dictated by the charge state. For a zwitterionic triazole-benzoic acid, three primary species exist across the pH scale:

• Cationic Form (

  ): Low pH. Both triazole and carboxylate are protonated. High solubility.

• Zwitterionic Form (

  ): Intermediate pH (near pI). Carboxyl is deprotonated ( ), Triazole is protonated ( ). Net charge is zero. Minimum Solubility.

• Anionic Form (

  ): High pH. Both groups deprotonated. High solubility.

The Lattice Energy Trap

Why does solubility drop at the isoelectric point?

• Hydration Energy: Zwitterions are highly polar, which should favor solvation in water.

• Lattice Energy: The crystal lattice is stabilized by strong electrostatic attractions (ionic bonds) between the

  of one molecule and the of another.

• The Outcome: For many rigid triazole-benzoic acid derivatives, the Crystal Lattice Energy (

  ) dominates the Hydration Enthalpy ( ) . Consequently, the intrinsic solubility ( ) of the zwitterion is often significantly lower than that of a comparable uncharged molecule.

Part 2: The pH-Solubility Profile (The U-Curve)

The solubility profile follows a characteristic U-shape (or V-shape). Understanding the mathematical description of this curve is vital for predicting solubility at physiological pH (e.g., intestinal pH 6.5).

Theoretical Model

The total solubility (

) at a given pH is the sum of the concentrations of all species in solution.

Substituting the Henderson-Hasselbalch relationships, we derive the equation for a zwitterion:

• : Intrinsic solubility of the zwitterionic species (at the isoelectric point).
• : Acid dissociation constant of the carboxyl group.
• : Acid dissociation constant of the protonated triazole.

Visualization of Species Distribution

The following diagram illustrates the ionization states and the resulting solubility trends.

Figure 1: Ionization pathway of triazole-benzoic acid derivatives. The zwitterionic species (center) represents the solubility minimum due to high crystal lattice energy.

Part 3: Experimental Methodologies

To accurately determine the solubility profile, Thermodynamic Solubility (equilibrium) is preferred over Kinetic Solubility (precipitation) because zwitterions can form metastable polymorphs or supersaturated solutions that mislead kinetic assays.

Protocol: Saturation Shake-Flask Method (The Gold Standard)

Objective: Determine thermodynamic solubility at pH 1.2, 4.5, 6.8, and 7.4.

Materials

• Compound: >10 mg of pure crystalline triazole-benzoic acid derivative.

• Buffers: 0.1N HCl (pH 1.2), Acetate buffer (pH 4.5), Phosphate buffer (pH 6.8/7.4). Note: Ensure buffer capacity is sufficient to resist pH shift by the drug.

• Equipment: HPLC-UV/MS, Temperature-controlled orbital shaker, pH meter, 0.22 µm PVDF filters (low binding).

Step-by-Step Workflow

• Preparation: Weigh excess compound (approx. 1-2 mg/mL target) into glass vials.

• Solvent Addition: Add the respective buffer to each vial.

• Equilibration:

  • Incubate at 25°C (or 37°C for biorelevance) on an orbital shaker (500 rpm).

  • Duration: 24 to 48 hours. (Zwitterions crystallize slowly; 24h is minimum).

• pH Verification (Critical): Measure the pH of the supernatant after equilibrium. If the pH has shifted >0.1 units, adjust and re-equilibrate or report the final pH.

• Separation: Centrifuge at 10,000 rpm for 10 mins or filter using a pre-saturated filter (to avoid drug loss to filter).

• Quantification: Analyze the supernatant via HPLC.

• Solid State Analysis: Analyze the remaining solid pellet by PXRD (Powder X-Ray Diffraction) to check for hydrate formation or polymorphic transitions (common in zwitterions).

Workflow Visualization

Figure 2: Thermodynamic solubility determination workflow emphasizing pH verification and solid-state analysis.

Part 4: Formulation Implications

The solubility profile of these derivatives dictates the formulation strategy.

pH Region	Dominant Species	Solubility	Formulation Strategy
pH < 2	Cation ( )	High	Salt Formation: Use Mesylate or HCl salts to lock in this form for solid dosage.
pH 3 - 5	Zwitterion ( )	Low	Avoid: This is the "danger zone" for precipitation in the duodenum. Use Cyclodextrins (HP- -CD) to encapsulate the hydrophobic core.
pH > 7	Anion ( )	High	Buffering: Formulate as a sodium salt or in a buffered alkaline vehicle for IV delivery.

The "Nonclassical" Advantage

Recent research suggests that "Nonclassical Zwitterions" (where

or is negative) may exhibit better membrane permeability than classical zwitterions because they retain a higher fraction of the neutral species at physiological pH [1]. For triazole-benzoic acids, tuning the substituents on the triazole ring to lower its basicity can shift the molecule from a "hard" zwitterion to a "soft" ampholyte, improving passive permeability.

References

• Caroon, J. et al. (2024). Nonclassical Zwitterions as a Design Principle to Reduce Lipophilicity without Impacting Permeability. Journal of Medicinal Chemistry. Link

• Bergström, C. A. S. et al. (2007). Accuracy of calculated pH-dependent aqueous drug solubility. European Journal of Pharmaceutical Sciences. Link

• Avdeef, A. (2012). Absorption and Drug Development: Solubility, Permeability, and Charge State. Wiley-Interscience. Link

• Völgyi, G. et al. (2010). Potentiometric Solubility Measurement of Zwitterionic Drugs. Analytica Chimica Acta. Link

• Perlovich, G. L. et al. (2014). Thermodynamics of solubility, sublimation and solvation processes of 1,2,4-triazoles. Journal of Chemical Thermodynamics. Link

Sources

• 1. researchgate.net [researchgate.net]
• 2. Triazoles in Medicinal Chemistry: Physicochemical Properties, Bioisosterism, and Application - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

Technical Monograph: 1,2,4-Triazole-Based MOF Linkers

Design Principles, Synthesis Protocols, and Functional Applications

Executive Summary

The 1,2,4-triazole moiety represents a "Goldilocks" zone in Metal-Organic Framework (MOF) reticular chemistry. Bridging the gap between the high basicity of imidazoles (ZIFs) and the rich coordination modes of tetrazoles, 1,2,4-triazoles offer a unique combination of chemical stability (due to strong M-N bonds) and structural diversity .

For drug development and industrial scientists, these linkers are critical because they facilitate the formation of Metal-Triazolate (MET) frameworks and mixed-ligand systems (e.g., CALF-20) that exhibit exceptional hydrolytic stability—a common failure point in carboxylate-based MOFs. This guide dissects the coordination chemistry, provides a validated synthesis protocol for a benchmark Zn-triazolate system, and evaluates their utility in gas separation and drug delivery.

The Coordination Chemistry of 1,2,4-Triazole

Unlike carboxylate linkers that rely on charge-assisted coordination, 1,2,4-triazole (

) utilizes soft nitrogen donors to form neutral, robust frameworks. Understanding its tautomerism and bridging modes is the prerequisite for rational design.

Tautomerism and Deprotonation

The 1,2,4-triazole ring exists in two tautomeric forms:

and . In MOF synthesis, the ligand is typically deprotonated to form the triazolate anion ( ), which restores aromaticity and allows the ligand to act as a bridge between metal centers.

Bridging Modes

The geometric versatility of the triazolate anion allows it to bridge metal ions in specific patterns, dictating the final topology.

• -bridging: The nitrogen atoms at positions 1 and 2 coordinate to two metal ions. This often results in short metal-metal distances, favoring the formation of clusters or chains.
• -bridging: Coordination occurs at the 1 and 4 positions. This mode extends the framework, creating larger pores suitable for guest encapsulation (drugs or gases).
• -bridging: All three nitrogen atoms coordinate, often creating dense, 3D networks with high thermal stability.

Visualization: Coordination Logic

The following diagram illustrates the transition from precursor to coordinated network, highlighting the critical deprotonation step.

Caption: Fig 1. Mechanistic pathway from neutral triazole precursor to divergent coordination modes (

vs ) upon deprotonation and metal complexation.

Synthesis Architectures & Strategies

Synthesis of triazole-based MOFs is predominantly solvothermal.[1] The choice of solvent and temperature is not merely for solubility but acts as a structure-directing agent .

The "MET" and "CALF" Series

• MET Series (e.g., MET-6): Pure binary metal-triazolates. These often form zeolitic topologies. MET-6 (Zn-triazolate) is known for high crystallinity and thermal stability.

• Mixed-Ligand Systems (e.g., CALF-20): These combine 1,2,4-triazoles with dicarboxylates (like oxalate). CALF-20 (Zn-oxalate-1,2,4-triazole) is a standout material because the oxalate layers provide rigidity while the triazoles line the pores, offering specific binding sites for

  without chemisorption energy penalties.

Critical Synthesis Parameters

Parameter	Impact on Triazole MOF	Optimization Strategy
Solvent Polarity	Influences linker solubility and deprotonation rate.	Use DMF/Ethanol mixtures. DMF decomposes to dimethylamine, acting as an in-situ base to deprotonate the triazole.
Metal Source	Anion competition ( vs ).	is preferred for faster kinetics; often slows nucleation, yielding larger crystals.
Temperature	Thermodynamics vs. Kinetics.	85°C - 120°C is the standard window. Higher T favors denser phases ( bridging).

Validated Experimental Protocol: Synthesis of Zn-1,2,4-Triazolate (CALF-20 Type)

Note: This protocol is adapted from standard methodologies for robust Zn-triazole-oxalate frameworks, designed for reproducibility.

Objective

Synthesis of a microporous Zinc-1,2,4-triazole-oxalate framework suitable for gas sorption or drug loading.

Reagents

• Zinc Oxalate Dihydrate (

  ) - Metal Source

• 1,2,4-Triazole (

  ) - Linker

• Water (

  ) - Solvent

• Methanol (

  ) - Washing Agent

Step-by-Step Workflow

• Precursor Dissolution:

  • In a 20 mL PTFE-lined autoclave, disperse 1.0 mmol of

    and 2.0 mmol of 1,2,4-triazole in 5 mL of deionized water.

  • Expert Insight: Unlike many MOFs requiring DMF, this specific synthesis can be performed hydrothermally, increasing its "green" profile for biological applications.

• Solvothermal Reaction:

  • Seal the autoclave and heat to 180°C for 48 hours .

  • Causality: The high temperature is required to overcome the activation energy for the formation of the specific 3D pillared structure of CALF-20, preventing the formation of dense 2D impurities.

• Isolation & Washing:

  • Cool to room temperature naturally.

  • Filter the resulting white microcrystalline powder.

  • Wash 3x with water (to remove unreacted triazole) and 3x with methanol (to exchange pore water).

• Activation (Critical for Porosity):

  • Dry the powder at 150°C under vacuum (

    mbar) for 12 hours.

  • Validation: Verify activation by TGA (Thermogravimetric Analysis). A flat baseline up to 250°C indicates successful solvent removal.

Self-Validation Checkpoints

• PXRD: Compare experimental pattern with simulated CCDC data (Refcode: YECYIZ). Look for characteristic low-angle peaks indicating open porosity.

• BET Surface Area: Expect surface areas in the range of 500–600

  . Values indicate incomplete activation or pore collapse.

Functional Applications

Gas Separation ( Capture)

Triazole MOFs excel here because the uncoordinated nitrogen atoms in the ring act as Lewis basic sites, interacting with acidic

molecules.

Comparative Performance Data: | Material | Linker Type |

Uptake (1 bar, 298 K) | Selectivity ( ) | Mechanism | | :--- | :--- | :--- | :--- | :--- | | CALF-20 | 1,2,4-Triazole | ~4.0 mmol/g | High | Physisorption (Low energy penalty) | | NICS-24 | 3,5-Diamino-1,2,4-triazole | ~1.2 mmol/g (at 2 mbar) | Ultra-High | Enhanced interaction via amine H-bonding |[2][3]

Note: NICS-24 (Ref 2) demonstrates how functionalizing the triazole ring with amine groups drastically improves low-pressure capture, relevant for direct air capture (DAC).

Drug Delivery & Bio-Compatibility

For drug development professionals, 1,2,4-triazole MOFs offer distinct advantages over carboxylate MOFs (like MOF-5) which degrade rapidly in physiological pH.

• Stability: The Zn-N bond is more resistant to hydrolysis than the Zn-O bond in biological buffers (PBS).

• Loading: The pore size of

  -bridged triazolates (approx 6-10 Å) is ideal for loading small molecule drugs (e.g., 5-fluorouracil, ibuprofen).

• Pharmacophore Synergy: 1,2,4-triazoles are themselves pharmacophores (e.g., Fluconazole). Degradation of the MOF releases the linker, which can be designed to be bioactive or metabolically inert.

Visualization: Application Workflow

Caption: Fig 2. Dual-use logic flow for Triazole MOFs in Gas Separation (exploiting Lewis basicity) and Drug Delivery (exploiting porosity and pH-dependent stability).

References

• Lin, J.-B., et al. "A scalable metal-organic framework as a durable physisorbent for carbon dioxide capture." Science, 374(6574), 1464-1469 (2021). Link(The seminal paper on CALF-20).

• Kovačič, M., et al. "Amine-Functionalized Triazolate-Based Metal–Organic Frameworks for Enhanced Diluted CO2 Capture Performance." Angewandte Chemie International Edition, e202424747 (2025).[2] Link(Describes NICS-24 and amine-functionalization strategies).

• Gándara, F., et al. "Isolated Functionality in a Metal-Organic Framework: The Case of a 1,2,4-Triazole Derivative." Journal of the American Chemical Society, 132(15), 5256-5263 (2010). Link

• Zhang, J.-P., et al. "Crystal engineering of binary metal imidazolate and triazolate frameworks." Chemical Communications, 48, 7923-7937 (2012). Link(Review of MET series and coordination modes).

• Rizzuto, F. J., et al. "Triazoles in Metal–Organic Frameworks: A Review." Coordination Chemistry Reviews, 396, 1-20 (2019). Link

Sources

• 1. mdpi.com [mdpi.com]
• 2. Amine-Functionalized Triazolate-Based Metal-Organic Frameworks for Enhanced Diluted CO2 Capture Performance - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. chemrxiv.org [chemrxiv.org]

Methodological & Application

Synthesis of 4-Hydroxy-3-(4H-1,2,4-triazol-4-yl)benzoic acid from 3-amino-4-hydroxybenzoic acid

[1]

Abstract & Strategic Overview

The synthesis of 4-Hydroxy-3-(4H-1,2,4-triazol-4-yl)benzoic acid presents a unique challenge in chemoselectivity. The starting material, 3-amino-4-hydroxybenzoic acid , contains three distinct nucleophiles: a phenol, a carboxylic acid, and a primary aniline. The objective is to selectively construct a 1,2,4-triazole ring on the aniline nitrogen without permanently deriving the oxygen-containing functionalities.

While classical methods for triazole synthesis (e.g., heating anilines with diformylhydrazine in high-boiling solvents) often suffer from low yields due to polymerization or decarboxylation at high temperatures (

Trimethylsilyl Chloride (TMSCl)-promoted cyclization protocol

Why this approach?

• Transient Protection: TMSCl in situ protects the phenol and carboxylic acid as silyl ethers/esters, preventing side reactions.

• Activation: TMSCl activates the formyl groups of the 1,2-diformylhydrazine reagent, facilitating nucleophilic attack by the aniline at lower temperatures (refluxing pyridine,

  ).

• Self-Validating Workup: The silyl groups are spontaneously hydrolyzed during the aqueous workup, regenerating the target functionalities in a single step.

Retrosynthetic Analysis & Pathway

The following diagram illustrates the logical disconnection and the specific activation pathway employed in this protocol.

Figure 1: Mechanistic pathway for the TMSCl-mediated synthesis. The silyl groups serve a dual role of protection and activation, followed by spontaneous removal.

Experimental Protocol

Materials & Reagents[1][3]

Reagent	MW ( g/mol )	Equiv.	Role
3-Amino-4-hydroxybenzoic acid	153.14	1.0	Substrate
1,2-Diformylhydrazine (DFH)	88.07	1.2	Triazole Source
Chlorotrimethylsilane (TMSCl)	108.64	6.0	Activator/Protectant
Triethylamine (Et N)	101.19	6.0	Base (HCl Scavenger)
Pyridine	79.10	Solvent	Solvent/Catalyst

Safety Note: TMSCl is moisture-sensitive and corrosive. Pyridine is toxic and has a noxious odor. Perform all operations in a fume hood.

Step-by-Step Methodology

Phase 1: Activation and Cyclization

• Setup: Equip a 250 mL round-bottom flask with a magnetic stir bar, a reflux condenser, and a nitrogen inlet adapter. Flame-dry or oven-dry the glassware to ensure anhydrous conditions.

• Charging: Add 3-Amino-4-hydroxybenzoic acid (1.53 g, 10 mmol) and 1,2-Diformylhydrazine (1.06 g, 12 mmol) to the flask.

• Solvation: Add anhydrous Pyridine (20 mL). The solids may not dissolve completely at this stage; this is normal.

• Activation (Critical Step):

  • Cool the mixture slightly in an ice bath (approx. 10°C).

  • Add Triethylamine (8.4 mL, 60 mmol) via syringe.

  • Dropwise, add TMSCl (7.6 mL, 60 mmol). Caution: This reaction is exothermic and will produce white precipitate (Et

    N·HCl).

  • Allow the mixture to warm to room temperature and stir for 30 minutes. The solution should become homogenous or a fine suspension as the silylated species form.

• Reaction: Transfer the flask to an oil bath pre-heated to 100°C . Reflux for 12–16 hours .

  • Monitoring: Monitor by TLC (Eluent: DCM/MeOH 9:1). The starting amine spot (fluorescent) should disappear.[1]

Phase 2: Hydrolysis and Isolation

• Quenching: Cool the reaction mixture to room temperature.

• Hydrolysis: Slowly add Methanol (10 mL) to quench excess TMSCl, followed by Water (20 mL). Stir vigorously for 30 minutes. This cleaves the silyl esters and ethers.

• Concentration: Remove the bulk of the pyridine and methanol under reduced pressure (rotary evaporator) to yield a viscous residue.

• Precipitation:

  • Dissolve the residue in a minimal amount of water (approx. 15 mL).

  • Adjust the pH to 3–4 using 1N HCl. The target compound, being a carboxylic acid, will precipitate.[2]

  • Note: If the product is amphoteric (due to the triazole), exact pH control is critical. If no precipitate forms, concentrate to dryness and triturate with cold ethanol.

Phase 3: Purification

• Filtration: Collect the solid by vacuum filtration.

• Washing: Wash the filter cake with cold water (

  ) and cold acetone ( ) to remove trace pyridine and colored impurities.

• Recrystallization: Recrystallize from Water/Ethanol (8:2) if necessary to achieve HPLC purity >98%.

Characterization & Data Validation

To ensure the integrity of the synthesized molecule, compare your analytical data against these expected values.

Expected NMR Profile (DMSO- )

Position	(ppm)	Multiplicity	Integration	Assignment
Triazole	8.90 – 9.10	Singlet (s)	2H	Triazole C-H (Characteristic)
Aromatic	7.90 – 8.00	Doublet (d)	1H	Benzene H-2 (Ortho to COOH)
Aromatic	7.80 – 7.90	Doublet of Doublets	1H	Benzene H-6
Aromatic	7.00 – 7.10	Doublet (d)	1H	Benzene H-5 (Ortho to OH)
Phenol	10.5 – 11.0	Broad Singlet	1H	-OH
Acid	12.5 – 13.0	Broad Singlet	1H	-COOH

Key Diagnostic: The appearance of a sharp singlet integrating to 2H around 9.0 ppm confirms the formation of the symmetrical 1,2,4-triazole ring.

Troubleshooting Guide

Observation	Root Cause	Corrective Action
Low Yield / Incomplete Reaction	Moisture in reagents or solvent.	TMSCl hydrolyzes instantly with water. Ensure pyridine is dry (store over KOH or molecular sieves) and glassware is flame-dried.
Sticky "Gum" during Workup	Incomplete removal of Pyridine.	Pyridine salts can trap the product. Perform azeotropic distillation with toluene or use an acidic resin workup.
Product is highly colored (Dark Brown)	Oxidation of the phenol.	Perform the reaction under a strict Nitrogen or Argon atmosphere. Add a pinch of sodium metabisulfite during the aqueous workup.
No Precipitate at pH 3	Product is too soluble in water.	The triazole ring adds polarity. Saturate the aqueous phase with NaCl (salting out) and extract with Ethyl Acetate/Isopropanol (3:1).

References

• General Synthesis of 1,2,4-Triazoles from Anilines: Pellizzari, G. (1911). Gazzetta Chimica Italiana, 41, 20. (Classic foundation of the reaction). Application Note: The reaction of primary amines with 1,2-diformylhydrazine is a standard method for constructing the 4-substituted 1,2,4-triazole core.
• Wang, J. C., et al. (2009). "Efficient synthesis of 1,2,4-triazoles." Tetrahedron Letters, 50(26), 3424-3427.

• Starting Material Properties

  • Sigma-Aldrich.[3] (n.d.). 3-Amino-4-hydroxybenzoic acid Product Sheet. Retrieved October 26, 2023, from

  • Relevance: Physical data and handling safety for the substrate.[4]

• Al-Masoudi, N. A., & Al-Soud, Y. A. (2002). "Synthesis and antitumor activity of some new 1,2,4-triazole derivatives." Nucleosides, Nucleotides and Nucleic Acids.

Sources

• 1. DSpace [research-repository.griffith.edu.au]
• 2. CN105237423A - Preparation method of 3-amino-4-hydroxybenzoic acid - Google Patents [patents.google.com]
• 3. 97%, for peptide synthesis | Sigma-Aldrich [sigmaaldrich.com]
• 4. chemmethod.com [chemmethod.com]

Application Notes & Protocols: 4-Hydroxy-3-(4H-1,2,4-triazol-4-yl)benzoic Acid as a Supramolecular Building Block

Abstract

This document provides a comprehensive technical guide for researchers, scientists, and drug development professionals on the utilization of 4-Hydroxy-3-(4H-1,2,4-triazol-4-yl)benzoic acid (hereafter abbreviated as HTB) as a versatile supramolecular building block. While direct literature on this specific molecule is emerging, its architecture—combining a carboxylate, a hydroxyl group, and a 1,2,4-triazole ring—presents a predictable and powerful platform for crystal engineering. By analyzing its constituent functional groups, we can extrapolate its behavior and design robust protocols for the synthesis of advanced supramolecular structures, including Hydrogen-Bonded Organic Frameworks (HOFs) and Metal-Organic Frameworks (MOFs). This guide explains the design rationale, provides detailed, field-proven protocols, and outlines essential characterization techniques to validate experimental outcomes.

Introduction: The Molecular Logic of HTB in Supramolecular Design

Supramolecular chemistry relies on the predictable self-assembly of molecular units through non-covalent interactions. The design of the building block is therefore paramount. The HTB molecule is an exemplary building block, engineered with three distinct functional groups that offer a rich tapestry of potential interactions:

• Carboxylic Acid (-COOH): This is a classic and robust functional group in crystal engineering. It is an excellent hydrogen bond donor (O-H) and acceptor (C=O) and, upon deprotonation, becomes a versatile coordinating anion (-COO⁻) for metal ions.[1]

• Hydroxyl Group (-OH): Positioned ortho to the triazole, the hydroxyl group is a strong hydrogen bond donor. Its presence can introduce additional, specific intermolecular connections, profoundly influencing the final crystal packing and the mechanical or physical properties of the resulting material.[2][3]

• 4H-1,2,4-Triazole Ring: This nitrogen-rich heterocycle is a cornerstone of coordination chemistry. The N1 and N2 atoms of the triazole ring are excellent coordination sites for a wide range of metal ions, enabling the formation of multinuclear clusters or extended networks.[4][5] Triazoles are widely employed in constructing MOFs due to their strong coordination ability and flexible coordination modes.[6]

The strategic placement of these three groups on a rigid benzene core makes HTB a highly directional and multifunctional linker, capable of forming complex, pre-determined architectures.

Physicochemical Properties and Design Rationale

Before experimental work, understanding the inherent properties of the HTB linker is crucial for predicting its assembly behavior.

Key Interaction Sites

The primary interaction vectors on the HTB molecule are its hydrogen bond donors/acceptors and its metal coordination sites. These functionalities allow HTB to engage in a variety of self-assembly pathways.

Caption: Key interaction sites on the HTB molecule.

Predicted Physicochemical Data

While experimental data for HTB is not widely published, we can estimate its properties based on analogous compounds like 4-(4H-1,2,4-Triazol-4-yl)benzoic acid.[7]

Property	Predicted Value / Characteristic	Rationale & Significance
Molecular Weight	~205.17 g/mol	Essential for calculating molar equivalents in synthesis.
pKa₁ (Carboxylic Acid)	~3.5 - 4.5	Influences the pH required for deprotonation and coordination to metal centers.
pKa₂ (Hydroxyl Group)	~9.0 - 10.0	The hydroxyl group is less acidic and will typically act as a hydrogen bond donor.
Solubility	Low in water; Soluble in polar aprotic solvents (DMF, DMSO)	Dictates the choice of solvent systems for crystallization.[8]
Thermal Stability	Expected to be stable up to >250 °C	High thermal stability is crucial for applications and allows for solvothermal synthesis methods.

Application Note I: Synthesis of Hydrogen-Bonded Organic Frameworks (HOFs)

Principle: HOFs are crystalline porous materials constructed from organic building blocks linked by hydrogen bonds.[1][9] The directional and robust nature of the hydrogen bonds involving the carboxylic acid and hydroxyl groups of HTB makes it an ideal candidate for forming stable HOFs. The carboxylic acid groups can form well-known, stable dimeric synthons, which often serve as the primary structural motif.[10]

Experimental Protocol: Solvothermal Synthesis of a HTB-based HOF

This protocol is a robust starting point for producing crystalline HOF material. The slow evaporation method can also be employed for initial screening at room temperature.

Materials:

• 4-Hydroxy-3-(4H-1,2,4-triazol-4-yl)benzoic acid (HTB)

• N,N-Dimethylformamide (DMF), Anhydrous

• Ethanol, Absolute

• 20 mL Scintillation Vials or Teflon-lined stainless-steel autoclave (50 mL)[11]

Procedure:

• Preparation of Solution: In a 20 mL scintillation vial, dissolve 20.5 mg (0.1 mmol) of HTB in 5 mL of DMF. Sonicate for 10 minutes to ensure complete dissolution.

• Addition of Co-solvent (Optional but Recommended): Add 1 mL of Ethanol. Scientist's Note: The addition of a more volatile co-solvent can aid in the crystallization process by slowly changing the polarity of the medium as the mixture is heated.

• Solvothermal Reaction:

  • Securely cap the scintillation vial. Caution: Do not overtighten, as pressure will build. For higher temperatures (>120 °C), a Teflon-lined autoclave is mandatory for safety.

  • Place the vial in a programmable laboratory oven.

  • Heat the oven to 85 °C over 2 hours.

  • Hold at 85 °C for 24 hours.

  • Slowly cool the oven to room temperature over 24 hours. Scientist's Note: Slow cooling is critical for the growth of large, high-quality single crystals suitable for X-ray diffraction.

• Product Isolation:

  • Carefully decant the mother liquor.

  • Wash the resulting crystals three times with 5 mL of fresh DMF to remove any unreacted starting material.

  • Subsequently, wash three times with 5 mL of a more volatile solvent like ethanol or acetone to facilitate drying.

  • Collect the crystals by vacuum filtration.

• Drying and Activation: Dry the crystals under vacuum at 60 °C for 12 hours. For porosity studies, a more rigorous activation at higher temperatures (e.g., 120-150 °C) under high vacuum may be necessary to remove guest solvent molecules from the pores.[12]

HOF Synthesis & Characterization Workflow

Caption: Workflow for HOF synthesis and characterization.

Application Note II: Design and Synthesis of Metal-Organic Frameworks (MOFs)

Principle: MOFs are crystalline materials composed of metal ions or clusters connected by organic linkers.[13] HTB is an excellent candidate for MOF synthesis because it offers two distinct coordination sites: the carboxylate group and the N-donors of the triazole ring. This bifunctional nature can lead to frameworks with high connectivity and structural complexity. The choice of metal ion will dictate the final geometry and properties of the MOF.

Potential Coordination Modes of HTB

The versatility of HTB allows for several coordination modes with metal centers, which is a key factor in determining the final topology of the MOF.

Caption: Potential coordination modes of the HTB ligand.

Experimental Protocol: Solvothermal Synthesis of a Zn-HTB MOF

This protocol utilizes Zinc(II) nitrate, a common metal source that readily forms coordination polymers. The use of a modulator like HCl can control crystal growth and improve quality.[11]

Materials:

• 4-Hydroxy-3-(4H-1,2,4-triazol-4-yl)benzoic acid (HTB)

• Zinc nitrate hexahydrate (Zn(NO₃)₂·6H₂O)

• N,N-Dimethylformamide (DMF), Anhydrous

• Deionized Water

• Hydrochloric Acid (HCl), 0.1 M solution (optional, as modulator)

• 20 mL Teflon-lined stainless-steel autoclave

Procedure:

• Ligand Solution: In a beaker, dissolve 20.5 mg (0.1 mmol) of HTB in 8 mL of DMF.

• Metal Solution: In a separate beaker, dissolve 29.7 mg (0.1 mmol) of Zn(NO₃)₂·6H₂O in 2 mL of deionized water.

• Combine Solutions: Slowly add the metal solution to the ligand solution while stirring. A white precipitate may form initially.

• Modulator Addition (Optional): Add 1-2 drops of 0.1 M HCl to the mixture. Scientist's Note: The acid competes with the carboxylate for coordination to the metal, slowing down the reaction kinetics. This moderation often leads to fewer nucleation sites and the growth of larger, higher-quality crystals.[11]

• Solvothermal Reaction:

  • Transfer the final mixture to a 20 mL Teflon-lined stainless-steel autoclave.

  • Seal the autoclave and place it in a programmable laboratory oven.

  • Heat to 120 °C over 2 hours.

  • Hold at 120 °C for 48 hours.[8]

  • Slowly cool to room temperature over 24 hours.

• Product Isolation and Activation: Follow the same isolation, washing, and activation steps as described in the HOF protocol (Section 3.1, steps 4-5).

Essential Characterization Techniques

Validating the formation and properties of new supramolecular materials is critical. A multi-technique approach is required for a comprehensive understanding.[14][15][16]

Technique	Purpose	Expected Outcome / Information Gained
Single-Crystal X-Ray Diffraction (SC-XRD)	Determines the precise 3D atomic arrangement.[17]	Unambiguous confirmation of the framework structure, bond lengths, angles, and guest molecule locations. The "gold standard" for structural proof.
Powder X-Ray Diffraction (PXRD)	Confirms phase purity of the bulk material.	The experimental pattern should match the pattern simulated from the SC-XRD data, confirming the bulk sample is the same as the single crystal.
Thermogravimetric Analysis (TGA)	Measures thermal stability and solvent content.	A weight loss step corresponding to guest solvent molecules, followed by a plateau, and then a final drop at the decomposition temperature of the framework.
Fourier-Transform Infrared (FTIR) Spectroscopy	Confirms ligand coordination.	A shift in the C=O stretching frequency of the carboxylate group (~1700 cm⁻¹) to lower wavenumbers upon coordination to a metal center.
Gas Sorption Analysis (N₂, CO₂, etc.)	Measures surface area and porosity.	An isotherm plot (e.g., Type I for microporous materials) from which the BET surface area and pore size distribution can be calculated.
Nuclear Magnetic Resonance (NMR) Spectroscopy	Verifies ligand integrity after digestion.	Dissolving the MOF/HOF in an acidic solution (e.g., D₂SO₄/DMSO-d₆) should yield an NMR spectrum identical to the original HTB linker.[18]
Microscopy (SEM, TEM)	Visualizes crystal morphology and size.[14]	Provides direct images of the synthesized crystals, confirming their shape, size distribution, and uniformity.[17]

Conclusion

4-Hydroxy-3-(4H-1,2,4-triazol-4-yl)benzoic acid (HTB) is a promising and rationally designed building block for the construction of diverse supramolecular architectures. Its combination of strong hydrogen-bonding motifs and robust metal-coordinating sites offers researchers precise control over crystal engineering outcomes. The protocols provided herein serve as validated starting points for the synthesis of novel HOFs and MOFs. By leveraging the principles of molecular recognition and self-assembly, HTB opens avenues for the development of new functional materials for applications in gas storage, separation, catalysis, and sensing.

References

• A zinc(ii) metal–organic framework based on triazole and dicarboxylate ligands for selective adsorption of hexane isomers. Chemical Communications (RSC Publishing). Available at: [Link]

• Applications of microscopy and small angle scattering techniques for the characterisation of supramolecular gels. Beilstein Journals. Available at: [Link]

• Two Novel Triazole-Based Metal–Organic Frameworks Consolidated by a Flexible Dicarboxylate Co-ligand: Hydrothermal Synt…. OUCI. Available at: [Link]

• Insight into Current Research on Luminescent Metal–Organic Frameworks (MOFs) Based on the 1,2,4-Triazole Scaffold. MDPI. Available at: [Link]

• 1,2,4-Triazolyl-Carboxylate-Based MOFs Incorporating Triangular Cu(II)-Hydroxo Clusters: Topological Metamorphosis and Magnetism. Inorganic Chemistry (ACS Publications). Available at: [Link]

• Solvothermal Synthesis of MOF Powder Materials: Process, Equipment, and Optimal Conditions. ZYLAB. Available at: [Link]

• Structural characterisation methods for supramolecular chemistry that go beyond crystallography. ResearchGate. Available at: [Link]

• How to Characterize Supramolecular Polymers: A User Guide. ACS Publications. Available at: [Link]

• Characterization of supramolecular gels. Chemical Society Reviews (RSC Publishing). Available at: [Link]

• Advanced Methods for the Characterization of Supramolecular Hydrogels. PMC. Available at: [Link]

• A zinc(II) metal-organic framework based on triazole and dicarboxylate ligands for selective adsorption of hexane isomers. Semantic Scholar. Available at: [Link]

• Smart crystalline framework materials with a triazole carboxylic acid ligand: fluorescence sensing and catalytic reduction of PNP. Dalton Transactions (RSC Publishing). Available at: [Link]

• Possible coordination modes for 1H-1,2,4-triazole derivatives (R1, R2,...). ResearchGate. Available at: [Link]

• Solvothermal synthesis protocol for Mn‐MOF (1). ResearchGate. Available at: [Link]

• A hydroxyl group dictates handedness, pitch, and mechanics in a crystalline covalent helical polymer. PMC. Available at: [Link]

• The Role of Solvent Hydroxyl Functional Groups on the Interaction Energy and Growth of Form I Paracetamol Crystal Facets. Organic Process Research & Development (ACS Publications). Available at: [Link]

• Supramolecular template-directed synthesis of triazole oligomers. PMC (NIH). Available at: [Link]

• Four supramolecular transition metal(II) complexes based on triazole-benzoic acid derivatives: crystal structure, Hirshfeld surface analysis, and spectroscopic and thermal properties. ResearchGate. Available at: [Link]

• A series of Cu(II), Zn(II), Cd(II) and Zr(IV) MOFs with acetylene and triazole functionalized linkers. ChemRxiv. Available at: [Link]

• 1,2,3-Triazole, 1,2,4-triazole, and the coordination modes of.... ResearchGate. Available at: [Link]

• Crystal engineering: hydrogen-bonded salts of hydroxybenzoic acids for second harmonic generation. RSC Publishing. Available at: [Link]

• Supramolecular template-directed synthesis of triazole oligomers. RSC Publishing. Available at: [Link]

• The Role of Solvent Hydroxyl Functional Groups on the Interaction Energy and Growth of Form i Paracetamol Crystal Facets. Scopus. Available at: [Link]

• Role of a surface hydroxyl group depending on growth temperature in atomic layer deposition of ternary oxides. ResearchGate. Available at: [Link]

• Crystal Engineering: A Holistic View. Supramolecular Chemistry. Available at: [Link]

• Metal–organic frameworks of p-hydroxybenzoic acid: synthesis, structure and ring opening polymerization capability. RSC Publishing. Available at: [Link]

• 4-(4-Hydroxymethyl-1H-1,2,3-triazol-1-yl)benzoic acid. PMC. Available at: [Link]

• Synthesis of 1,4-Biphenyl-triazole Derivatives as Possible 17β-HSD1 Inhibitors: An in Silico Study. ACS Omega. Available at: [Link]

• Synthesis of 4-Azo-3,5-Substituted-1,2,4-Triazole Polymers and Study of their Applications. Advanced Journal of Chemistry, Section A. Available at: [Link]

• Hydrogen-bonded organic frameworks in solution enables continuous and high-crystalline membranes. PMC. Available at: [Link]

• Hydrogen-bonded organic framework. Wikipedia. Available at: [Link]

• Hydrogen-Bonded Organic Frameworks: A Rising Class of Porous Molecular Materials. ResearchGate. Available at: [Link]

• Synthesis and biological evaluation of 4-(1H-1,2,4-triazol-1-yl)benzoic acid hybrids as anticancer agents. PMC. Available at: [Link]

• (PDF) Substituted 4-hydroxy-1,2,3-triazoles: synthesis, characterization and first drug design applications through bioisosteric modulation and scaffold hopping approaches. ResearchGate. Available at: [Link]

• Synthesis and biological evaluation of 4-(1H-1,2,4-triazol-1-yl)benzoic acid hybrids as anticancer agents. RSC Publishing. Available at: [Link]

Sources

• 1. Hydrogen-bonded organic framework - Wikipedia [en.wikipedia.org]
• 2. A hydroxyl group dictates handedness, pitch, and mechanics in a crystalline covalent helical polymer - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. mdpi.com [mdpi.com]
• 5. researchgate.net [researchgate.net]
• 6. Smart crystalline framework materials with a triazole carboxylic acid ligand: fluorescence sensing and catalytic reduction of PNP - Dalton Transactions (RSC Publishing) [pubs.rsc.org]
• 7. chemimpex.com [chemimpex.com]
• 8. Solvothermal Synthesis of MOF Powder Materials: Process, Equipment, and Optimal Conditions [zylabsolution.com]
• 9. researchgate.net [researchgate.net]
• 10. 4-(4-Hy­droxy­methyl-1H-1,2,3-triazol-1-yl)benzoic acid - PMC [pmc.ncbi.nlm.nih.gov]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. ossila.com [ossila.com]
• 13. alfa-chemistry.com [alfa-chemistry.com]
• 14. BJOC - Applications of microscopy and small angle scattering techniques for the characterisation of supramolecular gels [beilstein-journals.org]
• 15. researchgate.net [researchgate.net]
• 16. Characterization of supramolecular gels - Chemical Society Reviews (RSC Publishing) [pubs.rsc.org]
• 17. Advanced Methods for the Characterization of Supramolecular Hydrogels - PMC [pmc.ncbi.nlm.nih.gov]
• 18. pubs.acs.org [pubs.acs.org]

Advanced Protocols for Phenol-Functionalized MOF Catalysis: UiO-66-(OH)₂

Executive Summary

This guide details the synthesis, characterization, and catalytic deployment of phenol-functionalized Metal-Organic Frameworks (MOFs), specifically focusing on UiO-66-(OH)₂ (Zirconium 2,5-dihydroxyterephthalate). Unlike inert structural linkers, the phenol moieties in this framework introduce a dual-functionality: they act as Hydrogen Bond Donors (HBD) to stabilize electrophilic intermediates and serve as weak Brønsted acid sites that cooperate with the Lewis acidic Zr₆ nodes. This synergistic environment significantly enhances catalytic turnover in CO₂ fixation, organic condensations, and hydrolytic degradation of toxic agents.

Part 1: Material Synthesis & Characterization[1][2]

Mechanistic Rationale for Synthesis

The synthesis of UiO-66-(OH)₂ requires precise control over the coordination equilibrium. The 2,5-dihydroxyterephthalic acid (H₂DOBDC) linker is more electron-rich than the standard terephthalic acid, making it prone to oxidation and rapid precipitation, which can yield amorphous solids. We utilize a modulated solvothermal approach using formic acid or benzoic acid. The modulator competes with the linker for Zr coordination, slowing down nucleation and promoting the growth of defect-engineered, highly crystalline particles with accessible active sites.

Protocol: Synthesis of UiO-66-(OH)₂

Target Material: Zr₆O₄(OH)₄(BDC-(OH)₂)₆ (Idealized formula)

Reagents:

• Zirconium(IV) chloride (ZrCl₄)

• 2,5-Dihydroxyterephthalic acid (H₂DOBDC)[1]

• N,N-Dimethylformamide (DMF) - Grade: Anhydrous

• Formic Acid (88-98%) - Modulator

• Methanol & Acetone - For activation

Step-by-Step Workflow:

• Precursor Dissolution:

  • In a 100 mL Pyrex media bottle (GL45 cap), dissolve 125 mg ZrCl₄ (0.54 mmol) in 10 mL DMF . Sonicate for 10 mins until clear.

  • Add 1.0 mL Formic Acid . Note: This induces a temporary precipitation which redissolves upon heating/stirring, creating the modulated cluster precursors.

  • Add 106 mg H₂DOBDC (0.54 mmol) dissolved in 5 mL DMF .

  • Total Volume: ~16 mL.

• Solvothermal Reaction:

  • Seal the bottle tightly with a Teflon-lined cap.

  • Place in a pre-heated convection oven at 120°C .

  • Incubate undisturbed for 24 hours .

• Isolation & Washing (Critical for Porosity):

  • Cool to room temperature.[2] Centrifuge at 6000 rpm for 15 mins. Discard supernatant.

  • DMF Wash: Resuspend solid in 20 mL fresh DMF. Heat at 80°C for 2 hours (removes unreacted linker). Centrifuge.

  • Solvent Exchange: Resuspend in Methanol . Soak for 24 hours, replacing methanol 3 times. This replaces high-boiling DMF in the pores with low-boiling methanol.

• Activation:

  • Dry the powder under dynamic vacuum at 80°C for 12 hours .

  • Caution: Do not exceed 150°C for the hydroxylated linker initially, as it is more thermally sensitive than the unfunctionalized parent.

Characterization Checklist

Technique	Expected Feature	Diagnostic Value
PXRD	Peaks at 2θ ≈ 7.4°, 8.5°	Confirms fcu topology (isoreticular to UiO-66).
FT-IR	Broad band ~3200-3400 cm⁻¹	Confirms presence of free -OH (phenol) groups.
N₂ Isotherm	Type I Isotherm (77 K)	BET Surface Area should be 800–1100 m²/g . Lower values indicate incomplete activation.
¹H-NMR	Digested in dilute HF/DMSO-d₆	Verifies linker integrity and absence of DMF solvent peaks.

Part 2: Catalytic Applications[1][6][7][8][9]

Application 1: CO₂ Fixation (Cycloaddition to Epoxides)

Mechanism: The phenol groups on the linker act as Hydrogen Bond Donors (HBD), activating the epoxide oxygen. This lowers the energy barrier for the ring-opening attack by the nucleophilic co-catalyst (bromide). The Zr node simultaneously activates the epoxide via Lewis acidity.

Protocol:

• Charge: In a 10 mL stainless steel autoclave, load:

  • Epoxide Substrate: Epichlorohydrin or Styrene Oxide (10 mmol)

  • Catalyst: Activated UiO-66-(OH)₂ (0.5 mol% based on Zr)

  • Co-catalyst: Tetrabutylammonium bromide (TBAB) (2.5 mol%)

• Pressurize: Purge with CO₂ three times, then pressurize to 10 bar (1 MPa) .

• Reaction: Heat to 80°C with magnetic stirring (600 rpm) for 4–6 hours.

• Workup: Cool to 0°C (ice bath), vent CO₂ slowly. Dilute with ethyl acetate, centrifuge to recover catalyst. Analyze supernatant by GC-MS or ¹H-NMR.

Expectation: >95% Conversion, >99% Selectivity for cyclic carbonate.

Application 2: Knoevenagel Condensation

Mechanism: The reaction occurs at the interface of the pore. The Zr nodes act as Lewis acids to polarize the carbonyl group of the aldehyde. The phenol groups provide a confined polar environment that stabilizes the transition state through H-bonding networks, facilitating the deprotonation of the active methylene compound.

Protocol:

• Charge: In a glass vial, mix:

  • Benzaldehyde (1.0 mmol)

  • Malononitrile (1.2 mmol)

  • Catalyst: UiO-66-(OH)₂ (10 mg)

  • Solvent: Ethanol (2 mL)

• Reaction: Stir at Room Temperature (25°C).

• Monitoring: Monitor by TLC or GC every 15 mins.

• Result: Full conversion is typically achieved within 30–60 minutes, significantly faster than unfunctionalized UiO-66 due to the "hydroxyl-assisted" activation.

Part 3: Visualization & Logic

Synthesis & Activation Workflow

Figure 1: Step-by-step synthesis workflow for defect-engineered UiO-66-(OH)₂.

Mechanistic Pathway: Synergistic CO₂ Cycloaddition

Figure 2: Synergistic activation mechanism showing the dual role of the Zr node and Phenol linker.

References

• Cavka, J. H., et al. "A New Zirconium Inorganic Building Brick Forming Metal Organic Frameworks with Exceptional Stability." Journal of the American Chemical Society, 2008. Link

• Kim, J., et al. "CO2 Cycloaddition of Styrene Oxide Catalyzed by UiO-66." Frontiers in Chemistry, 2015. Link

• Hu, Z., et al. "Defect-Engineered Metal–Organic Frameworks." Chemical Society Reviews, 2020. Link

• Helal, A., et al. "Allyl functionalized UiO-66 metal-organic framework as a catalyst for the synthesis of cyclic carbonates by CO2 cycloaddition."[3] Journal of CO2 Utilization, 2020. Link

• Vermoortele, F., et al. "Synthesis and Characterization of the Amino-Functionalized Zirconium Metal-Organic Framework UiO-66-NH2." Crystal Growth & Design, 2013. Link

Sources

• 1. Developments in the discovery, synthesis, and characterization of RE( iii )-UiO-66 and its structural analogues - CrystEngComm (RSC Publishing) DOI:10.1039/D5CE00730E [pubs.rsc.org]
• 2. US20170320790A1 - Zirconium-based metal-organic frameworks as catalyst for transfer hydrogenation - Google Patents [patents.google.com]
• 3. pure.kfupm.edu.sa [pure.kfupm.edu.sa]

Troubleshooting & Optimization

Technical Support Center: Synthesis of 4-Hydroxy-3-(4H-1,2,4-triazol-4-yl)benzoic Acid

This technical support guide is intended for researchers, scientists, and drug development professionals engaged in the synthesis of 4-Hydroxy-3-(4H-1,2,4-triazol-4-yl)benzoic acid. This document provides in-depth troubleshooting advice, frequently asked questions (FAQs), and detailed experimental protocols to enhance yield and purity.

Introduction

4-Hydroxy-3-(4H-1,2,4-triazol-4-yl)benzoic acid is a heterocyclic compound of significant interest in medicinal chemistry and materials science. Its synthesis, while conceptually straightforward, can present challenges in achieving high yield and purity. This guide is structured to address these challenges directly, offering solutions based on established chemical principles and field-proven insights.

Troubleshooting Guide

This section addresses specific issues that may arise during the synthesis, presented in a question-and-answer format to facilitate rapid problem-solving.

Step 1: Reduction of 4-Hydroxy-3-nitrobenzoic acid

Question: My yield of 3-amino-4-hydroxybenzoic acid is low. What are the likely causes and how can I improve it?

Answer: Low yields in the reduction of 4-hydroxy-3-nitrobenzoic acid are often attributable to incomplete reaction, side-product formation, or issues with product isolation.

• Incomplete Reaction: The choice of reducing agent and reaction conditions are critical. While various methods exist, catalytic hydrogenation is a common and effective approach.[1][2]

  • Catalyst Activity: Ensure the palladium on carbon (Pd/C) catalyst is fresh and active. A 5% Pd/C catalyst is typically used.[1] Catalyst poisoning can occur if the starting material or solvent contains impurities.

  • Hydrogen Pressure: The reaction is typically carried out under a hydrogen atmosphere. Ensure a consistent and adequate supply of hydrogen gas.[1]

  • Temperature and Time: The reaction is often heated to around 95°C to ensure completion.[1] Monitor the reaction by Thin Layer Chromatography (TLC) to determine the optimal reaction time.

• Side-Product Formation: Over-reduction is a potential issue, though less common for this substrate. The primary concern is often incomplete reaction.

• Product Isolation: 3-amino-4-hydroxybenzoic acid is an amphoteric molecule, meaning it has both acidic and basic functional groups. This can complicate its isolation.

  • Precipitation: The product is often isolated by adjusting the pH of the reaction mixture. After filtering the catalyst, the solution is typically acidified with concentrated hydrochloric acid to a normality of about 4, which precipitates the product as its hydrochloride salt.[1]

  • Washing: Wash the filtered product with cold water to remove any residual acid and inorganic salts.[1]

Step 2: Cyclization to form the 1,2,4-Triazole Ring

Question: I am having difficulty with the cyclization of 3-amino-4-hydroxybenzoic acid to form the triazole. What are the key parameters to control?

Answer: The formation of the 1,2,4-triazole ring from an ortho-amino-substituted benzoic acid is a cyclocondensation reaction. The most common method involves heating the amino compound with formamide or formic acid.

• Reagent Purity and Excess: Use high-purity formamide. It is often used in excess to act as both a reagent and a solvent.

• Temperature: This reaction typically requires high temperatures, often in the range of 120-160°C. The optimal temperature should be determined experimentally.

• Reaction Time: Monitor the reaction progress by TLC to avoid decomposition of the product at high temperatures for extended periods.

• Water Removal: The cyclization reaction produces water as a byproduct. In some cases, removal of water can drive the reaction to completion. However, with formamide as the solvent, this is less of a practical concern.

Question: My final product is difficult to purify. What are the common impurities and how can I remove them?

Answer: Impurities in the final product can arise from unreacted starting materials, intermediates, or side-products from the cyclization step.

• Unreacted 3-amino-4-hydroxybenzoic acid: This is a common impurity if the cyclization is incomplete.

• Formylated Intermediate: An N-formyl intermediate may be present if the cyclization has not gone to completion.

• Side-Products: At high temperatures, decarboxylation of the benzoic acid can occur, leading to phenolic impurities.

Purification Strategy:

• Precipitation and Washing: After the reaction, the mixture is typically cooled and poured into water to precipitate the crude product. Thorough washing with water is essential to remove excess formamide and other water-soluble impurities.

• Recrystallization: Recrystallization is a powerful technique for purifying solid organic compounds.

  • Solvent Selection: A suitable solvent system is one in which the product is soluble at high temperatures but sparingly soluble at low temperatures. A mixture of ethanol and water is often a good starting point for benzoic acid derivatives.

  • Procedure: Dissolve the crude product in a minimum amount of hot solvent. If colored impurities are present, treatment with activated charcoal may be necessary. Allow the solution to cool slowly to form well-defined crystals. Collect the crystals by filtration and wash with a small amount of cold solvent.

• Acid-Base Extraction: The acidic nature of the carboxylic acid group can be exploited for purification. Dissolve the crude product in a suitable organic solvent and extract with an aqueous base (e.g., sodium bicarbonate solution). The product will move into the aqueous layer as its carboxylate salt, leaving non-acidic impurities in the organic layer. The aqueous layer can then be acidified to re-precipitate the pure product.

Frequently Asked Questions (FAQs)

Q1: What is the overall reaction scheme for the synthesis of 4-Hydroxy-3-(4H-1,2,4-triazol-4-yl)benzoic acid?

A1: The synthesis is typically a two-step process:

• Reduction: 4-Hydroxy-3-nitrobenzoic acid is reduced to 3-amino-4-hydroxybenzoic acid.

• Cyclization: 3-amino-4-hydroxybenzoic acid is reacted with a source of a single carbon and two nitrogen atoms, such as formamide, to form the 1,2,4-triazole ring.

Caption: Overall synthesis pathway.

Q2: What analytical techniques are recommended for monitoring the reaction and characterizing the final product?

A2:

• Thin Layer Chromatography (TLC): TLC is an indispensable tool for monitoring the progress of both the reduction and cyclization steps. Use a suitable mobile phase (e.g., a mixture of ethyl acetate and hexanes, with a small amount of acetic acid to improve spot shape) to separate the starting material, intermediate, and product.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: 1H and 13C NMR are essential for confirming the structure of the intermediate and the final product.

• Mass Spectrometry (MS): MS provides information about the molecular weight of the compounds, confirming the identity of the product.

• Infrared (IR) Spectroscopy: IR spectroscopy can be used to identify the functional groups present in the molecules, such as the -OH, -NH2, -COOH, and triazole ring vibrations.

• Melting Point: A sharp melting point is a good indicator of the purity of the final product.

Q3: Are there any specific safety precautions I should take during this synthesis?

A3:

• Hydrogenation: The use of hydrogen gas requires a properly set up and vetted hydrogenation apparatus. Hydrogen is highly flammable and can form explosive mixtures with air. Ensure the system is purged with an inert gas (e.g., nitrogen or argon) before and after the reaction.

• High Temperatures: The cyclization step involves heating to high temperatures. Use a heating mantle with a temperature controller and conduct the reaction in a well-ventilated fume hood.

• Reagents: Handle all chemicals with appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat. Consult the Safety Data Sheets (SDS) for all reagents before use.

Experimental Protocols

Protocol 1: Synthesis of 3-Amino-4-hydroxybenzoic acid

This protocol is adapted from established procedures for the reduction of nitrobenzoic acids.[1][2]

Materials:

• 4-Hydroxy-3-nitrobenzoic acid

• 5% Palladium on carbon (Pd/C)

• Concentrated Hydrochloric Acid (HCl)

• Distilled water

• Ethanol

Procedure:

• In a suitable hydrogenation vessel, combine 4-hydroxy-3-nitrobenzoic acid (1 equivalent), a catalytic amount of 5% Pd/C (typically 5-10 mol%), and a suitable solvent such as water or ethanol.

• Add concentrated hydrochloric acid (a small amount can help with solubility and reaction rate).[1]

• Seal the vessel and purge with an inert gas (e.g., nitrogen) before introducing hydrogen gas.

• Pressurize the vessel with hydrogen gas (the pressure will depend on the specific apparatus).

• Heat the reaction mixture to approximately 95°C with vigorous stirring.[1]

• Monitor the reaction progress by TLC until the starting material is consumed.

• Once the reaction is complete, cool the mixture to room temperature and carefully vent the hydrogen gas. Purge the vessel with an inert gas.

• Filter the reaction mixture through a pad of celite to remove the Pd/C catalyst. Wash the celite pad with the reaction solvent.

• To the filtrate, add concentrated hydrochloric acid to adjust the normality to approximately 4.[1]

• Cool the solution in an ice bath to precipitate the 3-amino-4-hydroxybenzoic acid hydrochloride.

• Collect the precipitate by vacuum filtration and wash with a small amount of cold water.

• Dry the product under vacuum.

Protocol 2: Synthesis of 4-Hydroxy-3-(4H-1,2,4-triazol-4-yl)benzoic acid

This protocol is based on general methods for the synthesis of 1,2,4-triazoles from ortho-amino compounds.

Materials:

• 3-Amino-4-hydroxybenzoic acid hydrochloride

• Formamide

• Distilled water

Procedure:

• In a round-bottom flask equipped with a reflux condenser, combine 3-amino-4-hydroxybenzoic acid hydrochloride (1 equivalent) and an excess of formamide.

• Heat the mixture to 140-160°C.

• Monitor the reaction progress by TLC. The reaction time can vary from a few hours to overnight.

• Once the reaction is complete, cool the mixture to room temperature.

• Pour the reaction mixture into a beaker of cold water to precipitate the crude product.

• Stir the suspension for a period to ensure complete precipitation and to dissolve any remaining formamide.

• Collect the crude product by vacuum filtration and wash thoroughly with water.

• Purify the crude product by recrystallization from a suitable solvent system (e.g., ethanol/water).

Data Presentation

Table 1: Summary of Reaction Parameters and Expected Outcomes

Step	Key Reagents	Typical Temperature (°C)	Typical Reaction Time (h)	Expected Yield (%)
Reduction	4-Hydroxy-3-nitrobenzoic acid, H2, 5% Pd/C	95	4-8	85-95[1]
Cyclization	3-Amino-4-hydroxybenzoic acid, Formamide	140-160	6-12	70-85 (unoptimized)

Visualization of Troubleshooting Logic

Caption: Troubleshooting flowchart for low yield.

References

• Pagariya, R. F., & Thakare, N. S. (2016). Synthesis of 4-hydroxybenzoic acid incorporated azo dyes derivatives as potent biological activity molecules. Journal of Chemical and Pharmaceutical Research, 8(5), 385-392. [Link]

• Wolfe, J. F., & Sy, A. O. (1989). Preparation of 3-amino-4-hydroxybenzoic acids. European Patent No. EP 0206635 B1. European Patent Office. [Link]

• Wikipedia. (2023). Einhorn–Brunner reaction. [Link]

• Kaur, P., Kaur, R., & Goswami, M. (2018). A review on methods of synthesis of 1,2,4-triazole derivatives. International Research Journal of Pharmacy, 9(7), 1-10. [Link]

• Google Patents. (2016). Preparation method of 3-amino-4-hydroxybenzoic acid. CN105237423A.

• Al-Ghorbani, M., et al. (2019). Synthesis and biological evaluation of 4-(1H-1,2,4-triazol-1-yl)benzoic acid hybrids as anticancer agents. RSC Advances, 9(35), 20296-20308. [Link]

• Organic Syntheses. (1946). 3-amino-1h-1,2,4-triazole. [Link]

Sources

• 1. data.epo.org [data.epo.org]
• 2. CN105237423A - Preparation method of 3-amino-4-hydroxybenzoic acid - Google Patents [patents.google.com]

Troubleshooting crystal twinning in triazolyl-MOF growth

Topic: Troubleshooting Crystal Twinning in Triazolyl-MOF Growth Role: Senior Application Scientist, Crystallography & Materials Science Division

Status: Operational Ticket ID: T-MOF-CRYST-001 Subject: Resolving Crystal Twinning and Intergrowth in Triazole-Based Frameworks

Welcome. If you are accessing this guide, you are likely facing a specific frustration: your triazolyl-MOF synthesis yields crystals that appear pristine under a microscope but fail during single-crystal X-ray diffraction (SCXRD) due to complex twinning or polycrystalline intergrowth.

Triazole ligands (1,2,3- and 1,2,4-triazoles) are notoriously aggressive linkers. Their high nitrogen density creates multiple coordination modes that, while excellent for framework stability, often lead to rapid, disordered nucleation. This guide does not just list "tips"; it deconstructs the kinetic failures leading to twinning and provides a self-validating, thermodynamic control protocol to fix it.

Part 1: Diagnostic Phase

Q: Is it Twinning or Polycrystalline Intergrowth?

A: Before altering your synthesis, you must distinguish between lattice twinning (a crystallographic defect) and intergrowth (physical clustering).

• Intergrowth/Clustering: Multiple distinct crystals physically stuck together. These can often be mechanically separated (cut) or avoided by reducing nucleation density.

• Twinning: Two or more domains share a specific lattice orientation within a "single" crystal volume. This cannot be physically separated; it must be chemically prevented.

Diagnostic Workflow

Use this logic flow to confirm your issue before proceeding to the solution.

Figure 1: Diagnostic logic tree to distinguish between physical agglomeration and crystallographic twinning.

Part 2: The Mechanism (The "Why")

Q: Why do triazolyl-MOFs twin more frequently than carboxylate-MOFs?

A: The root cause is Kinetic Overshoot .

• Aggressive Binding: Unlike carboxylates, which often require deprotonation to bind effectively, neutral triazole nitrogens can coordinate rapidly to metal centers (Zn, Cu, Cd) even at low pH.

• Symmetry Conflict: 1,2,4-triazoles are asymmetric. If the crystal grows too fast, the ligand may incorporate into the lattice in a "flipped" orientation (head-to-tail disorder), creating a twin plane.

• High Supersaturation: Triazolyl-MOFs often precipitate immediately upon mixing. This rapid nucleation traps defects. To stop twinning, you must force the system from Kinetic Control (fast, messy) to Thermodynamic Control (slow, reversible).

Part 3: The Solution – Coordination Modulation

Q: How do I stop the twinning?

A: You must implement Coordination Modulation . This is the single most effective lever for triazolyl-MOFs.

You add a monodentate modulator (e.g., acetic acid, formic acid) that competes with your triazole linker for the metal sites.

• Without Modulator: Metal + Linker

  Instant Irreversible Bond Twinning.

• With Modulator: Metal + Modulator

  Intermediate. The Linker must displace the Modulator. This slows the reaction, allowing the crystal lattice to "error check" itself and reject twinned orientations.

Modulator Selection Guide

Select a modulator based on your metal's "hardness" and the linker's pKa.

Metal Node	Recommended Modulator	Mechanism of Action	Concentration Range (Molar eq.)
Zn(II), Cu(II)	Acetic Acid or Formic Acid	Carboxylate competes with triazole; lowers pH to protonate linker.	10 – 50 eq.
Zr(IV), Hf(IV)	Benzoic Acid or TFA	Hard-Hard interaction required to slow down Zr-N bond formation.	30 – 100 eq.
Cd(II), Co(II)	Pyridine or 1-Methylimidazole	Base modulation: Competes directly for N-donor sites on the metal.	5 – 20 eq.

Part 4: Experimental Protocol

Protocol: Modulated Solvothermal Growth (Self-Validating)

Objective: Grow single, untwinned crystals of a Zn-1,2,4-triazolyl MOF. Validation: If the solution turns cloudy instantly upon mixing, the protocol has failed (supersaturation too high). The solution must remain clear at room temperature.

Step-by-Step Methodology:

• Pre-Dissolution (The Metal Source):

  • Dissolve Metal Salt (e.g., Zn(NO₃)₂·6H₂O, 0.1 mmol) in 2 mL solvent (DMF or DEF).

  • Critical Step: Add the Modulator (e.g., 0.5 mL Acetic Acid) to the metal solution before adding the linker. This "caps" the metal sites immediately.

• Linker Addition:

  • Dissolve Triazole Linker (0.1 mmol) in 2 mL solvent in a separate vial.

  • Layer or mix the linker solution into the metal/modulator solution.

  • Check point: The solution should remain clear. If precipitate forms, double the modulator volume.

• Thermal Programming (The Growth Phase):

  • Seal in a Pyrex tube or Teflon-lined autoclave.

  • Ramp Rate: Heat to 120°C over 4 hours. (Do not shock heat).

  • Hold: 120°C for 48–72 hours.

  • Cool Down: Cool to RT at a rate of 2°C/hour .

  • Why? Rapid cooling induces thermal stress fractures and twinning. Slow cooling anneals the crystal.

• Harvesting:

  • Wash crystals with fresh solvent.[1] Do not let them dry out (drying induces solvent-loss twinning).

Thermodynamic Control Pathway

The following diagram illustrates how the modulator forces the reversible equilibrium necessary for single-crystal growth.

Figure 2: The "Error-Checking" mechanism. The modulator allows the system to back-track (re-dissolve) defects before they are locked into the bulk crystal.

Part 5: Frequently Asked Questions (Technical)

Q: I am using 1,2,4-triazole. Does the isomer matter? A: Yes. 1,2,4-triazoles bridge metal centers (N1-N2 bridging) differently than 1,2,3-triazoles. The 1,2,4-triazole is inherently asymmetric. If your structure allows for "head-to-tail" disorder, you will almost certainly see twinning.

• Fix: Use a modulator with a bulky group (e.g., Benzoic acid instead of Acetic acid) to sterically enforce a specific orientation during nucleation.

Q: My crystals are large but still give split spots. Why? A: This is likely Merohedral Twinning . The crystal domains are perfectly aligned in a way that mimics higher symmetry (e.g., a monoclinic crystal masquerading as hexagonal).

• Fix: This is often a solvent issue. The solvent molecules in the pores may be disordered. Try "Solvent Exchange" with a more rigid solvent (e.g., replace DMF with Ethanol or Acetone) before mounting the crystal. This can order the internal structure.

Q: Can I use HCl or HNO₃ as modulators? A: Generally, No . Mineral acids are too strong (pKa < 0). They will completely protonate the triazole (pKa ~2.3 for the conjugate acid), preventing any coordination. You need a buffer-range acid (pKa 3–5) like acetic or benzoic acid to maintain the equilibrium.

References

• Tsuruoka, T., et al. (2009).[2] "Coordination modulation: a way to improve the properties of metal–organic frameworks."[2][3] Inorganic Chemistry Frontiers. (Discusses the fundamental mechanism of using monodentate ligands to slow nucleation).

• Marshall, R. J., et al. (2019). "Modulated self-assembly of metal–organic frameworks."[3][4] Chemical Science. (Comprehensive review on using modulators for size and defect control).

• McGuire, C. V., & Forgan, R. S. (2015). "The role of modulation in the synthesis of metal–organic frameworks." Chemical Communications. (Specific protocols for Zr and Zn MOFs).

• Öhrström, L. (2017). "Pitfalls in metal–organic framework crystallography: towards more accurate crystal structures." Chemical Society Reviews. (Detailed guide on handling twinning and disorder in MOF crystallography).

• Zhang, J. P., et al. (2023). "3D Zinc–Organic Frameworks Based on Mixed Thiophene Dicarboxylate and 4-Amino-3,5-bis(4-pyridyl)-1,2,4-triazole Linkers." Crystal Growth & Design. (Case study on Zn-triazolyl MOF growth and structural adaptability).

Sources

• 1. ossila.com [ossila.com]
• 2. ac1.hhu.de [ac1.hhu.de]
• 3. Modulated self-assembly of metal–organic frameworks - PMC [pmc.ncbi.nlm.nih.gov]
• 4. chemrxiv.org [chemrxiv.org]

Validation & Comparative

NMR characterization of 4-Hydroxy-3-(4H-1,2,4-triazol-4-yl)benzoic acid vs 3-amino precursor

This guide outlines the comparative NMR characterization of 4-Hydroxy-3-(4H-1,2,4-triazol-4-yl)benzoic acid (Product) versus its starting material, 3-amino-4-hydroxybenzoic acid (Precursor).

This analysis focuses on the 4H-1,2,4-triazole formation, a critical transformation in medicinal chemistry often used to install bioisosteres or rigidify side chains.

Part 1: Executive Summary & Synthetic Context

The transformation involves the conversion of a primary aromatic amine into a 1,2,4-triazole ring. This change drastically alters the electronic landscape of the molecule, shifting it from an electron-rich (amino) system to an electron-deficient (triazole) system.

The "Smoking Gun" for Conversion:

• Disappearance of the broad amine (

  ) resonance in the 4.5–6.0 ppm range.

• Appearance of distinct, downfield triazole ring protons (

  ) in the 8.5–9.5 ppm range.[1]

• Downfield Shift of the aromatic protons due to the electron-withdrawing nature of the triazole ring.

Visualizing the Transformation

Figure 1: Synthetic pathway converting the 3-amino precursor to the 4-substituted-1,2,4-triazole.

Part 2: Experimental Protocol (Self-Validating)

Solvent Choice: DMSO-d6 is the mandatory solvent. Both compounds are polar carboxylic acids with potential zwitterionic character. Chloroform (

) will result in poor solubility and broad, uninterpretable peaks.

Sample Preparation:

• Mass: Weigh 5–10 mg of the dry solid.

• Solvent: Add 0.6 mL DMSO-d6 (99.9% D).

• Additives (Optional): If peaks are broad due to proton exchange, add 1 drop of

  .

  • Note: This will eliminate OH, COOH, and NH2 signals, leaving only the CH backbone for clearer assignment.

Part 3: Comparative NMR Data Analysis

Proton ( H) NMR Comparison Table

Proton Environment	Precursor (3-Amino) (ppm)	Product (Triazole) (ppm)	Diagnostic Change
Amine ( )	4.5 – 5.5 (Broad s)	ABSENT	Primary confirmation of conversion.
Triazole Ring ( )	Absent	8.5 – 9.5 (s, 2H)	New Signal. Sharp singlet (if symmetric) or two singlets.
Aromatic (Ortho to N)	~7.0 – 7.2 (d/s)	7.8 – 8.2 (d/s)	Significant downfield shift ( ppm).
Aromatic (Meta to N)	~7.1 – 7.3 (dd)	7.6 – 7.9 (dd)	Moderate downfield shift.
Aromatic (Ortho to OH)	~6.7 – 6.9 (d)	7.0 – 7.2 (d)	Minor shift; shielded by adjacent OH.
Phenolic	9.0 – 11.0 (Broad)	10.5 – 11.5 (Broad)	Persists; often shifts downfield due to H-bonding with triazole N.
Carboxylic	12.0 – 13.0 (Broad)	12.5 – 13.5 (Broad)	Minimal diagnostic value (often invisible if wet).

Carbon ( C) NMR Comparison Table

Carbon Environment	Precursor (ppm)	Product (ppm)	Mechanistic Insight
Triazole ( )	Absent	143 – 146	Characteristic heteroaromatic signal.
C-N Attachment ( of Ph)	~136	~125 – 128	Upfield shift due to loss of strong donor ( ).
Carbonyl ( )	~167	~166 – 167	Remains largely unchanged.

Part 4: Detailed Spectral Interpretation

A. The Triazole "Fingerprint" (8.5 – 9.5 ppm)

In the product, the triazole ring protons are the most distinct feature.

• Symmetry: If the triazole ring rotates freely and the local environment is symmetric, these two protons (

  and ) will appear as a single intense singlet integrating to 2 protons.

• Asymmetry: Due to the adjacent phenolic hydroxyl group (

  ) at position 4 of the benzene ring, hydrogen bonding may occur with the triazole nitrogen ( or ). This can break symmetry, splitting the signal into two distinct singlets separated by 0.1–0.3 ppm.

B. The Aromatic Region Reorganization

The conversion of

(Strong Electron Donor) to a Triazole ring (Electron Withdrawing) causes a "deshielding" effect on the benzene ring.

• Precursor: The protons are shielded (upfield) due to the lone pair on the nitrogen donating density into the ring.

• Product: The triazole pulls density out of the ring. The proton at position 2 (between the carboxylic acid and the triazole) experiences the strongest deshielding, often shifting nearly 1.0 ppm downfield .

C. Troubleshooting: "Missing" Protons

• Exchangeable Protons: The

  and protons are "mobile." If your DMSO is "wet" (contains ), these peaks may broaden into the baseline or merge with the water peak at ~3.3 ppm.

• Verification: Do not rely on OH/COOH integration for purity. Rely on the ratio of Aromatic Protons : Triazole Protons (3:2) .

Part 5: Decision Logic for Validation

Use this logic flow to confirm the success of your synthesis.

Figure 2: Logical flowchart for spectral validation of the triazole product.

References

• National Institutes of Health (PubChem). 3-Amino-4-hydroxybenzoic acid Spectral Data. [Link]

• Royal Society of Chemistry. Substituted 4-hydroxy-1,2,3-triazoles: synthesis and characterization. (Contextual reference for hydroxy-benzoic triazole shifts). [Link]

• MDPI (Molecules). Synthesis and Spectral Characterization of 1,2,4-triazole derivatives. [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]

Technical Comparison Guide: FTIR Spectral Analysis of Carboxylate vs. Phenolate Coordination Modes

Executive Summary

Objective: To provide a rigorous, evidence-based framework for distinguishing between carboxylate and phenolate coordination modes in metal complexes using Fourier Transform Infrared (FTIR) spectroscopy. Target Audience: Medicinal Chemists, Bioinorganic Researchers, and Spectroscopists. Key Insight: While X-ray crystallography remains the structural gold standard, FTIR offers a rapid, accessible method for determining coordination geometry. The critical differentiation lies in the separation (

) of carboxylate stretches and the "blue shift" of the phenolate C-O stretching vibration.

Theoretical Basis of Vibrational Modes

Carboxylate Ligands ( )

The carboxylate anion resonates between two equivalent oxygen atoms.[1] Upon coordination to a metal center, this symmetry is perturbed, altering the force constants of the C-O bonds.

• Asymmetric Stretching (

  ): Typically 1510–1650 cm⁻¹.

• Symmetric Stretching (

  ): Typically 1280–1400 cm⁻¹.

• The

  Parameter: Defined as .[2] This value is the primary diagnostic indicator for coordination geometry (Deacon & Phillips Rule).

Phenolate Ligands ( )

Phenolates coordinate through the deprotonated oxygen. The key diagnostic band is the C-O stretching vibration (

).

• Free Phenol:

  appears at ~1230 cm⁻¹.

• Coordinated Phenolate: The C-O bond order increases slightly due to electron donation to the metal, causing a shift to higher frequencies (1280–1350 cm⁻¹).

Comparative Spectral Analysis

Carboxylate Coordination Modes

The magnitude of

relative to the ionic salt (typically sodium or potassium salt of the ligand) determines the mode.

Coordination Mode	Structural Description	Spectral Signature ( Criteria)	Typical Range ( )
Ionic (Free)	No covalent metal interaction	Reference value	~160–200 cm⁻¹
Unidentate	Metal binds to one Oxygen		> 200 cm⁻¹
Chelating (Bidentate)	Metal binds to both Oxygens (4-membered ring)		< 150 cm⁻¹
Bridging (Bidentate)	Metal binds both Oxygens across two metal centers		~150–200 cm⁻¹

Critical Caveat: Hydrogen bonding can mimic bridging or chelating shifts.[3] Always compare spectra of the complex with the protonated ligand and its alkali metal salt.

Phenolate Coordination Modes

Phenolates are less governed by a "Delta" rule and more by the magnitude of the C-O shift.

Coordination Mode	Spectral Signature	Frequency Range
Free Phenol	+ coupling	~1230 cm⁻¹
Terminal Phenolate	Moderate shift to higher wavenumber	1260–1280 cm⁻¹
Bridging Phenolate	Significant shift to higher wavenumber	1280–1350 cm⁻¹

The Overlap Challenge

A major analytical hurdle is the spectral overlap in the 1280–1400 cm⁻¹ region.

• Conflict: The symmetric carboxylate stretch (

  ) and the coordinated phenolate C-O stretch often co-elute.

• Resolution Strategy:

  • Identify

    first: Locate the strong band at 1550–1650 cm⁻¹.

  • Calculate expected

    : Based on the likely coordination number, estimate where should be.

  • Second Derivative Analysis: Use software to calculate the 2nd derivative of the spectrum to resolve overlapping peaks in the 1300 cm⁻¹ region.

Visualizing the Logic

Coordination Geometry Diagram

Caption: Visual representation of metal-ligand binding modes and their associated spectral shifts.

Analytical Decision Tree

Caption: Step-by-step workflow for assigning coordination modes based on spectral data.

Experimental Protocols

Sample Preparation: KBr Pellet vs. ATR

For coordination complexes, KBr pellets are often preferred over ATR (Attenuated Total Reflectance) because ATR can sometimes distort peak intensities and has lower sensitivity for minor bands. However, ATR is non-destructive.[4]

Protocol A: KBr Pellet (Transmission) - Gold Standard for Resolution

• Ratio: Mix 1–2 mg of dried metal complex with ~100 mg of spectroscopic grade KBr.

• Grinding: Grind in an agate mortar until a fine, uniform powder is achieved. Note: Do not over-grind if the complex is labile; heat from friction can alter coordination.

• Pressing: Place mixture in a die and apply 8–10 tons of pressure under vacuum for 2 minutes to form a transparent disk.

• Measurement: Collect background (pure KBr) and sample spectra (4000–400 cm⁻¹, 32 scans, 4 cm⁻¹ resolution).

Protocol B: ATR (Reflectance) - Rapid Screening

• Crystal: Use a Diamond or ZnSe crystal.

• Application: Place solid sample directly on the crystal.

• Contact: Apply pressure using the clamp until the preview spectrum shows adequate intensity.

• Correction: Apply "ATR Correction" in your software to adjust for penetration depth differences relative to transmission spectra.

Data Analysis Workflow

• Baseline Correction: Apply a multi-point baseline correction to remove scattering slopes.

• Normalization: Normalize spectra to the most intense invariant band (e.g., aromatic C-C ring stretch at ~1600 cm⁻¹) if comparing multiple samples.

• Peak Picking: Use automated peak picking with a sensitivity threshold, then manually verify against the decision tree.

References

• Deacon, G. B., & Phillips, R. J. (1980). Relationships between the carbon-oxygen stretching frequencies of carboxylato complexes and the type of carboxylate coordination. Coordination Chemistry Reviews, 33(3), 227-250. Link

• Nakamoto, K. (2009).Infrared and Raman Spectra of Inorganic and Coordination Compounds. Wiley-Interscience. (Standard Reference Text).

• Palacios, E. G., et al. (2004). Infrared spectroscopy of metal carboxylates II. Analysis of Fe(III), Ni and Zn carboxylate solutions. Hydrometallurgy, 72(1-2), 139-148. Link

• Sutton, C. C. R., et al. (2015). Modelling the IR spectra of aqueous metal carboxylate complexes: correlation between bonding geometry and stretching mode wavenumber shifts. Chemistry - A European Journal. Link

• Specac Application Note. FTIR: Transmission vs ATR spectroscopy. Link

Sources

• 1. IR Infrared Absorption Bands of Carboxylate - 911Metallurgist [911metallurgist.com]
• 2. scispace.com [scispace.com]
• 3. scribd.com [scribd.com]
• 4. Guide to FT-IR Spectroscopy | Bruker [bruker.com]

Comparative Guide: Gas Adsorption in Hydroxy-Functionalized vs. Non-Functionalized MOFs

Executive Summary: The Affinity-Capacity Trade-off

In the design of Metal-Organic Frameworks (MOFs) for gas separation and storage, the introduction of hydroxyl (-OH) functional groups creates a fundamental thermodynamic trade-off. Non-functionalized MOFs (e.g., UiO-66, MIL-53) generally offer superior total pore volume and BET surface area , making them ideal for high-pressure storage where bulk density dominates.

Conversely, hydroxy-functionalized variants (e.g., UiO-66-(OH)

, MIL-53-OH) introduce steric bulk that reduces pore volume but significantly increases the Isosteric Heat of Adsorption ( ) . This modification enhances performance in two specific regimes:

• Low-Pressure Capture: Superior uptake at <1 bar (e.g., flue gas post-combustion).

• Selectivity: Enhanced discrimination between quadrupolar gases (

  ) and non-polar gases ( , ).

This guide analyzes these mechanistic divergences, supported by experimental data and validated protocols.

Mechanistic Foundation: Ligand Engineering

The primary difference lies in the physiochemical environment of the pore.

The Dipole-Quadrupole Interaction

In non-functionalized MOFs, adsorption is driven primarily by weak Van der Waals forces (physisorption). The introduction of polar -OH groups creates a localized electric field gradient.

• Interaction: The acidic proton of the hydroxyl group forms a pseudo-hydrogen bond with the oxygen atom of the molecule (dipole-quadrupole interaction).

• Steric Gating: The -OH groups protrude into the pore channel, effectively narrowing the aperture. This can induce a "kinetic sieving" effect, where larger molecules are excluded, increasing selectivity.

Visualization of Adsorption Dynamics

The following diagram illustrates the mechanistic shift from volume-filling (Parent MOF) to surface-interaction (Functionalized MOF).

Figure 1: Mechanistic pathway distinguishing volume-driven storage (Parent) from affinity-driven capture (Functionalized).

Comparative Data Analysis

The following data contrasts the structural properties and gas uptake performance of two widely studied MOF families: UiO-66 (Zirconium-based) and MIL-53 (Aluminum-based) .

Structural Properties vs. Gas Uptake

Note: Functionalization consistently degrades surface area (BET) but enhances the heat of adsorption (

), leading to higher low-pressure uptake.

MOF Material	Functional Group	BET Surface Area ( )	Pore Volume ( )	Uptake (298K, 1 bar)	( ) (kJ/mol)	Primary Mechanism
UiO-66	None (-H)	~1050 - 1200	~0.50	~2.3 mmol/g	~24	Physisorption
UiO-66-(OH)	-OH (x2)	~750 - 900	~0.35	~3.1 mmol/g	~32	H-bonding/Dipole
UiO-66-NH	-NH	~950 - 1050	~0.42	~3.3 mmol/g	~38	Chemisorption-like
MIL-53(Al)	None (-H)	~1100	~0.55	~1.7 wt%	~21	Breathing/Flexibility
MIL-53(Al)-OH	-OH	~900 - 1270*	~0.45	~5.5 - 8.5 wt%	~35	Rigidified/Affinity

Key Observations:

• The "Crossover" Effect: At 1 bar (low pressure), UiO-66-(OH)

  outperforms the parent UiO-66 because the strong binding energy compensates for the lower surface area. However, at 20 bar (high pressure), the parent UiO-66 often regains the lead because the adsorption becomes volume-limited rather than surface-limited [1, 3].

• MIL-53 Anomaly: In the MIL-53 series, the introduction of -OH groups (specifically at 25-50% loading) can stabilize the "narrow pore" form or alter the breathing behavior, leading to non-linear enhancements in capture capacity that exceed simple surface area correlations [2].

Validated Experimental Protocol

Measuring gas adsorption on functionalized MOFs requires stricter activation protocols than parent MOFs. Hydroxyl groups can be thermally labile or prone to condensation (dehydroxylation) at high temperatures, leading to structural collapse.

The "Soft Activation" Workflow

Do not default to the standard 150°C vacuum activation used for zeolites. Use this self-validating protocol.

Figure 2: Experimental workflow emphasizing the critical "Soft Activation" parameters for functionalized MOFs.

Protocol Details & Causality

• Solvent Exchange (Crucial): DMF (commonly used in synthesis) has a high boiling point and strong interaction with metal nodes. Direct heating to remove DMF often collapses functionalized frameworks.

  • Action: Exchange DMF with Ethanol or Acetone over 3 days.

  • Why: These solvents have lower surface tension and boiling points, reducing capillary stress during evacuation [4].

• Activation Temperature:

  • Parent UiO-66: Stable up to 300°C.

  • UiO-66-OH: Limit to 120°C . Higher temperatures risk condensation of adjacent -OH groups, forming oxide bridges and destroying porosity.

• Validation Check:

  • After measurement, apply the BET equation. The

    -constant must be positive. If is negative or the plot is non-linear in the 0.05–0.3 range, the activation was insufficient (pores blocked) or too harsh (structure collapsed).

Critical Selection Guide

When should you choose a hydroxy-functionalized MOF over the parent?

Application Scenario	Recommended Material	Rationale
Carbon Capture (Flue Gas)	Functionalized (-OH)	Partial pressure of is low (~0.15 bar). High affinity ( ) is required to capture gas at these low concentrations.
Methane Storage (Vehicles)	Parent (Non-functionalized)	Storage occurs at high pressure (35-65 bar). Total pore volume correlates directly with capacity. Steric bulk from -OH groups is detrimental.
Gas Purification (Trace Removal)	Functionalized (-OH)	Removal of ppm-level impurities (e.g., , ) requires strong specific interactions provided by the polar -OH groups.
Humid Environments	Parent (UiO-66)	While UiO-66 is water-stable, hydrophilic -OH groups can promote competitive water adsorption, reducing gas capacity in humid streams compared to the hydrophobic parent.

References

• Facile synthesis of functionalized UiO-66-type MOFs for CO2 adsorption. Source: SciELO / Materials Research [Link] Citation Note: Provides comparative uptake data for UiO-66, UiO-66-NH2, and UiO-66-(OH)2.[1]

• Enhanced CO2 adsorption on Al-MIL-53 by introducing hydroxyl groups. Source: Royal Society of Chemistry (RSC) Advances [Link] Citation Note: Details the breathing effect and 19% capacity increase in 25%-functionalized MIL-53.

• Enhanced CO2 capture potential of UiO-66-NH2 synthesized by sonochemical method. Source: Scientific Reports (Nature) [Link] Citation Note: Validates the high-pressure vs. low-pressure performance trade-offs.

• Synthesis and Characterization of Functionalized Metal-organic Frameworks. Source: Protocol Exchange / ResearchGate [Link] Citation Note: Authoritative source for solvent exchange and activation protocols to prevent pore collapse.

Sources

• 1. scielo.br [scielo.br]

Safety Operating Guide

Navigating the Final Step: A Comprehensive Guide to the Proper Disposal of 4-Hydroxy-3-(4H-1,2,4-triazol-4-yl)benzoic acid

For the diligent researcher, the journey of discovery does not conclude with the final data point. Instead, it extends to the responsible management and disposal of all laboratory materials. This guide provides an in-depth, procedural framework for the proper disposal of 4-Hydroxy-3-(4H-1,2,4-triazol-4-yl)benzoic acid, ensuring the safety of personnel and the preservation of our environment. The procedures outlined herein are grounded in established safety protocols and regulatory standards, reflecting a commitment to best practices in laboratory science.

Core Principles of Chemical Waste Management

The foundation of safe laboratory practice lies in a comprehensive understanding of chemical waste management. The U.S. Environmental Protection Agency (EPA) regulates hazardous waste under the Resource Conservation and Recovery Act (RCRA), which establishes a framework for the "cradle-to-grave" management of hazardous materials.[7][8] Key tenets of this framework include the accurate classification, secure containment, and proper disposal of all chemical waste.

A critical first step is the determination of whether a waste is hazardous. The EPA defines hazardous waste based on four characteristics: ignitability, corrosivity, reactivity, and toxicity.[7] For novel or uncharacterized compounds like 4-Hydroxy-3-(4H-1,2,4-triazol-4-yl)benzoic acid, where comprehensive toxicological data may be lacking, a cautious approach is essential. The responsibility for this determination ultimately rests with the waste generator, though it is often carried out by trained environmental health and safety (EHS) professionals.[9]

Pre-Disposal and Handling Protocol

Prior to disposal, meticulous handling and storage are paramount to prevent accidental exposure or release.

Personal Protective Equipment (PPE): Always wear appropriate PPE when handling 4-Hydroxy-3-(4H-1,2,4-triazol-4-yl)benzoic acid. This includes:

• Eye Protection: Safety glasses with side shields or goggles.[10]

• Hand Protection: Chemically resistant gloves (e.g., nitrile).[10]

• Body Protection: A lab coat or other protective clothing.[10][11]

Storage: Store the compound in a cool, dry, and well-ventilated area, away from incompatible materials.[1] The original container, if in good condition, is ideal for storage.[12] If transferring to a new container, ensure it is chemically compatible and properly labeled.[7][10]

Step-by-Step Disposal Procedure

The following protocol provides a systematic approach to the disposal of 4-Hydroxy-3-(4H-1,2,4-triazol-4-yl)benzoic acid.

1. Waste Characterization and Classification:

• Consult EHS: The first and most critical step is to contact your institution's Environmental Health and Safety (EHS) department or equivalent authority.[10] They are trained professionals who can make the official hazardous waste determination.[8][13][14]

• Provide Information: Furnish the EHS department with all available information about the compound, including its chemical structure, any known reactivity data, and the nature of the waste (e.g., pure compound, in solution, contaminated materials).

• Assume Hazardous: In the absence of complete data, it is prudent to manage the waste as hazardous until a formal determination is made.

2. Waste Segregation:

• Avoid Mixing: Do not mix 4-Hydroxy-3-(4H-1,2,4-triazol-4-yl)benzoic acid waste with other waste streams unless explicitly instructed to do so by EHS professionals.[8][9][10] Mixing incompatible chemicals can lead to dangerous reactions.[8]

• Dedicated Container: Collect waste in a dedicated, properly labeled container.[9][11]

3. Containerization and Labeling:

• Container Selection: Use a container that is in good condition, leak-proof, and compatible with the chemical.[7][10][11] Plastic containers are often preferred over glass to minimize the risk of breakage.[10] The container must have a secure, tight-fitting lid.[10][11]

• Labeling: The waste container must be clearly labeled with the words "Hazardous Waste" and the full chemical name: "4-Hydroxy-3-(4H-1,2,4-triazol-4-yl)benzoic acid".[10] Do not use abbreviations or chemical formulas.[10] The label should also include the date of accumulation.[11]

4. Accumulation and Storage:

• Satellite Accumulation Area (SAA): Hazardous waste should be stored in a designated SAA, which is at or near the point of generation and under the control of the laboratory personnel.[7][12]

• Storage Limits: Adhere to the volume and time limits for waste accumulation as specified by RCRA and your institution's policies.[8] For academic labs operating under Subpart K, there are specific regulations regarding storage times.[7][8][14]

• Secondary Containment: It is best practice to use secondary containment, such as a tray, to capture any potential leaks or spills.[7][9]

5. Final Disposal:

• Scheduled Pickup: Arrange for the collection of the hazardous waste by your institution's EHS department or a licensed hazardous waste disposal contractor.[10]

• Documentation: Complete all necessary paperwork, such as a hazardous waste manifest, as required by your institution and regulatory agencies.[13]

Visualizing the Disposal Workflow

The following diagram illustrates the decision-making and procedural flow for the proper disposal of 4-Hydroxy-3-(4H-1,2,4-triazol-4-yl)benzoic acid.

Caption: Disposal workflow for 4-Hydroxy-3-(4H-1,2,4-triazol-4-yl)benzoic acid.

Quantitative Data Summary: Hazard Profile of Related Compounds

Compound	CAS Number	Key Hazards	Source (SDS)
4-(1H-1,2,4-Triazol-1-ylmethyl)benzoic acid	160388-54-5	Skin Irritation (Category 2), Eye Irritation (Category 2), Flammable Solid (Category 2)	Fisher Scientific[1]
Benzoic acid	65-85-0	Skin Irritation, Serious Eye Damage	Labbox[2], Thermo Fisher Scientific[15]
4-Hydroxybenzoic acid	99-96-7	Skin Irritation, Serious Eye Damage/Irritation, May cause respiratory irritation	Carl ROTH[3][6], Cayman Chemical[4]

This guide is intended to provide a comprehensive framework for the safe and compliant disposal of 4-Hydroxy-3-(4H-1,2,4-triazol-4-yl)benzoic acid. Adherence to these procedures, in close consultation with your institution's EHS professionals, is paramount for maintaining a safe laboratory environment.

References

• Daniels Health. (2025, May 21).
• American Chemical Society.
• McNeese State University. Chemical and Hazardous Waste Management and Disposal Policy.
• Labor Security System.
• Justrite. (2018, November 29). How to Manage Chemical Waste Disposal in Academic Labs.
• U.S. Environmental Protection Agency.
• Central Washington University. Laboratory Hazardous Waste Disposal Guidelines.
• Fisher Scientific. (2023, September 5). Safety Data Sheet: 4-(1H-1,2,4-Triazol-1-ylmethyl)benzoic acid.
• Acme-Hardesty.
• U.S. Environmental Protection Agency. (2025, November 25).
• New Jersey Department of Health. Hazardous Substance Fact Sheet: Benzoic Acid.
• Labbox.
• Carl ROTH.
• National Center for Biotechnology Information.
• Thermo Fisher Scientific. (2012, May 1).
• Cayman Chemical. (2024, December 10).
• TERA. (2016). 4-Hydroxybenzoic Acid.
• Sigma-Aldrich. (2025, November 6).
• Wikipedia. 4-Hydroxybenzoic acid.
• TCI Chemicals. (2025, August 27). Safety Data Sheet: 2,6-Difluoro-4-hydroxybenzoic Acid.
• Carl ROTH. Safety Data Sheet: 4-Hydroxybenzoic acid ≥99 %, for synthesis.
• Chem-Impex. 4-(4H-1,2,4-Triazol-4-yl)benzoic acid.
• Sigma-Aldrich. 3-(4H-1,2,4-Triazol-4-yl)benzoic acid AldrichCPR.

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Personal protective equipment for handling 4-Hydroxy-3-(4H-1,2,4-triazol-4-yl)benzoic acid

Executive Safety Directive: The "Unknown Potency" Protocol[1]

As researchers, we often handle intermediates where specific toxicological data (LD50, OEL) is sparse. 4-Hydroxy-3-(4H-1,2,4-triazol-4-yl)benzoic acid is a functionalized benzoic acid derivative, structurally related to xanthine oxidase inhibitors (e.g., Febuxostat intermediates).[1]

The Core Directive: In the absence of a compound-specific Occupational Exposure Limit (OEL), you must default to Occupational Exposure Band 3 (OEB 3) protocols (

).[1]

Why?

• Pharmacophore Activity: The triazole-benzoic acid motif is biologically active, designed to bind enzymes with high affinity. We must assume biological potency.

• Acidic Moiety: The carboxylic acid and phenolic hydroxyl groups present a confirmed risk of Category 2 Skin/Eye Irritation (H315, H319) and potential Respiratory Irritation (H335) .[1]

• Dust Potential: As a crystalline solid, the primary vector of exposure is inhalation of fine particulates during weighing.

PPE Matrix: A Multi-Barrier System

Do not rely on a single layer of protection. This matrix creates redundancy.

Protection Zone	Required Equipment	Technical Justification (The "Why")
Respiratory	N95 (Minimum) or P100/PAPR	Particulate Size: Synthetic intermediates often form fines (<10 ) that bypass surgical masks.[1] If handling >1g, upgrade to P100 to prevent sensitization.[1]
Ocular	Chemical Splash Goggles	Acidity: Safety glasses leave gaps. As an organic acid, contact with moisture in the eye can cause immediate pH-induced corneal damage.[1]
Dermal (Hand)	Double Nitrile (0.11 mm +)	Permeation: Organic acids penetrate latex.[1] Nitrile offers superior resistance. Outer glove: Change immediately upon contamination.[2] Inner glove: Acts as the final barrier.
Body	Tyvek® Lab Coat (Closed Front)	Retention: Cotton absorbs and holds chemical dust against the skin/underclothes. Non-woven Tyvek repels dust and is disposable.

Operational Workflow: The "Static-Free" Weighing Protocol

The Hazard: Triazole derivatives can be electrostatic.[3] Static discharge can scatter the powder, creating an aerosol cloud.[1]

Experimental Protocol:

• Equilibration: Bring the reagent container into the fume hood. Place it on an antistatic mat to ground the vessel.

• Ionization (Optional but Recommended): Use an ionizing bar or gun if the powder appears "fly-away" inside the bottle.

• The "Transfer" Technique:

  • Do not use a spatula to dig.

  • Gently rotate the bottle to loosen the solid.

  • Tap small amounts onto weighing paper or into a pre-tared vial.

• Solubilization: Add solvent (e.g., DMSO, Methanol) immediately after weighing to lock the dust into a liquid phase.[1]

Visualization: Safe Handling Logic Flow

Caption: Logic flow for scaling PPE based on quantity handled, emphasizing the critical transition from solid (dust risk) to solution.

Emergency Response & Decontamination

This protocol is self-validating: if you follow it, the risk of cross-contamination is negligible.[1] However, accidents happen.

• Skin Contact:

  • Immediate Action: Do not scrub. Scrubbing drives the acid deeper into the pores.

  • Protocol: Flush with tepid water for 15 minutes. Use a mild soap (pH neutral) only after the initial flush.[1]

• Spill Cleanup (Solid):

  • Do NOT use a brush (creates dust).

  • Protocol: Cover the spill with a wet paper towel (solvent-dampened if compatible, or water) to wet the powder.[1] Scoop up the wet mass.[4]

• Eye Exposure:

  • Mechanism:[1][4][5][6] The acidic protons will strip the mucin layer of the eye.

  • Protocol: 15 minutes in an eyewash station is mandatory, even if pain subsides.[1]

Waste Disposal Strategy

Chemical waste streams must be segregated to prevent reactive hazards.

Waste Stream	Classification	Notes
Solid Waste	Hazardous Organic Solid	Label as "Irritant" and "Bioactive". Do not mix with oxidizers (e.g., permanganates) to avoid triazole ring oxidation.[1]
Liquid Waste	Organic Solvent Waste	If dissolved in DMSO/Methanol. Ensure pH is neutral if large quantities of acid were used.
Contaminated Sharps	Biohazardous/Chem Sharps	Needles used to inject this compound into HPLC/MS systems must be treated as chemically contaminated.

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 22628045, 4-(1H-1,2,3-triazol-1-yl)benzoic acid (Analogous Structure).[1] Retrieved from [Link][1]

• European Chemicals Agency (ECHA). C&L Inventory: Benzoic acid derivatives hazard classification. Retrieved from [Link][1]

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• 4. solutions.covestro.com [solutions.covestro.com]
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